5-Fluoroacenaphthylene

• CAS: 17521-01-6

Core Science & Biosynthesis

A Technical Guide to the Thermodynamic Properties of 5-Fluoroacenaphthylene: Estimation and Experimental Determination

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoroacenaphthylene, a fluorinated derivative of the polycyclic aromatic hydrocarbon (PAH) acenaphthylene, represents a class of molecules with significant potential in materials science and drug development. The introduction of a fluorine atom can dramatically alter the electronic, metabolic, and binding properties of the parent PAH, making it a person of interest for creating novel organic semiconductors, fluorescent probes, and metabolically stable drug candidates. A thorough understanding of the thermodynamic properties of 5-Fluoroacenaphthylene is fundamental to its application. These properties, including enthalpy of formation, entropy, heat capacity, and Gibbs free energy, govern the stability, reactivity, and phase behavior of the compound, which are critical parameters for process development, formulation, and predicting its environmental fate.

This technical guide provides a comprehensive framework for understanding and determining the thermodynamic properties of 5-Fluoroacenaphthylene. In the absence of direct experimental data for this specific molecule in the current literature, this guide will equip researchers with the necessary tools for both the theoretical estimation and experimental determination of these crucial parameters. We will begin by establishing a baseline with the known thermodynamic data of the parent compound, acenaphthylene. Subsequently, we will delve into robust computational and theoretical methods for estimating the properties of the fluorinated analogue. Finally, we will provide detailed, field-proven experimental protocols for the synthesis, purification, and thermodynamic characterization of 5-Fluoroacenaphthylene, should a sample be available.

Part 1: Foundational Data - Thermodynamic Properties of Acenaphthylene

To estimate the thermodynamic properties of 5-Fluoroacenaphthylene, it is essential to first have a solid understanding of the parent molecule, acenaphthylene. The well-documented thermodynamic data for acenaphthylene serves as a critical baseline for our estimations.

Table 1: Selected Thermodynamic Properties of Acenaphthylene (C₁₂H₈)

Property	Value	Units	Method	Reference
Standard Enthalpy of Formation (Solid, 298.15 K)	190.8 ± 3.5	kJ/mol	Review	[1]
Standard Enthalpy of Combustion (Solid, 298.15 K)	-6058 ± 4	kJ/mol	Combustion Calorimetry	[1]
Standard Molar Entropy (Solid, 298.15 K)	206.23	J/(mol·K)	Adiabatic Calorimetry	[2]
Molar Heat Capacity (Solid, 298.15 K)	183.59	J/(mol·K)	Adiabatic Calorimetry	[2]
Melting Point	365-366	K	Various	[1]
Enthalpy of Fusion	18.67	kJ/mol	DSC	[3]
Enthalpy of Sublimation (298.15 K)	71.06	kJ/mol	Effusion	[3]

Part 2: Theoretical Estimation of Thermodynamic Properties

In the absence of experimental data, computational and theoretical methods provide a powerful means to predict the thermodynamic properties of 5-Fluoroacenaphthylene.

Section 2.1: Group Additivity Methods

Group additivity, pioneered by Benson, is a robust method for estimating thermochemical data for organic molecules.[4] The method assumes that the thermodynamic properties of a molecule can be calculated as the sum of the contributions of its constituent groups. To estimate the enthalpy of formation of 5-Fluoroacenaphthylene, we would start with the experimental value for acenaphthylene and add a group contribution value for the substitution of a hydrogen atom with a fluorine atom on an aromatic ring.

While a specific group contribution for fluorine on an acenaphthylene ring is not available, we can use the value for a fluorine atom on a naphthalene ring as a reasonable approximation. The key is to select a reliable source for these group values, which are derived from extensive experimental data.[5]

Estimation Workflow:

• Deconstruct the Molecule: Identify the functional groups in 5-Fluoroacenaphthylene.

• Assign Group Values: Assign the established group contribution values for each group.

• Sum the Contributions: Sum the values to obtain the estimated thermodynamic property.

This method is particularly useful for a rapid, initial assessment of the thermodynamic properties.

Section 2.2: Computational Thermochemistry

For higher accuracy, quantum mechanical calculations are indispensable. Methods like Density Functional Theory (DFT) and more sophisticated composite methods provide a means to calculate a wide range of thermodynamic properties from first principles.

Density Functional Theory (DFT): DFT methods, such as B3LYP, are computationally efficient and provide good geometric and vibrational frequency data.[6] These are crucial for calculating entropy and thermal contributions to enthalpy and Gibbs free energy.

High-Accuracy Composite Methods: For highly accurate energies, composite methods like the Gaussian-n (G3, G4) theories or Complete Basis Set (CBS) methods are recommended.[7] These methods approximate a high-level calculation by a series of lower-level calculations, offering a good balance between accuracy and computational cost. The G3MP2B3 method, for instance, has been shown to be effective for polycyclic aromatic hydrocarbons.[8]

Computational Workflow Diagram:

Caption: A generalized workflow for the computational determination of thermodynamic properties.

Part 3: Experimental Determination of Thermodynamic Properties

Should a pure sample of 5-Fluoroacenaphthylene become available, the following experimental protocols can be employed for the precise determination of its thermodynamic properties.

Section 3.1: Synthesis and Purification of 5-Fluoroacenaphthylene

The synthesis of 5-Fluoroacenaphthylene has not been explicitly reported. However, a plausible route could involve the halogenation of acenaphthene, followed by dehydrohalogenation. For instance, bromination of acenaphthene can be achieved, and subsequent dehydrobromination can yield acenaphthylene derivatives.[9] The introduction of fluorine could potentially be achieved through methods like the Balz-Schiemann reaction on an amino-acenaphthylene precursor or by using modern fluorinating agents.

Crucial Role of Purity: For accurate thermodynamic measurements, the purity of the sample is paramount. Impurities can significantly affect phase transition temperatures and enthalpies.

Purification Protocol:

• Chromatographic Separation: Initial purification of the crude product should be performed using column chromatography on silica gel. A non-polar eluent system, such as a hexane/ethyl acetate gradient, would likely be effective.

• Crystallization: Further purification can be achieved by recrystallization from a suitable solvent. The choice of solvent should be determined experimentally to maximize yield and purity.

• Purity Assessment: The purity of the final product must be verified using techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Section 3.2: Differential Scanning Calorimetry (DSC)

DSC is a key technique for determining phase transition temperatures and enthalpies of fusion.[10]

DSC Experimental Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of high-purity 5-Fluoroacenaphthylene into an aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent sublimation during the experiment.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature significantly above the melting point.

  • Hold the sample at the high temperature for a few minutes to ensure complete melting.

  • Cool the sample back to the initial temperature at a controlled rate.

  • Perform a second heating scan to observe the behavior of the recrystallized sample.

• Data Analysis: Determine the onset temperature of the melting endotherm, which corresponds to the melting point. Integrate the peak area to calculate the enthalpy of fusion.

Section 3.3: Thermogravimetric Analysis (TGA)

TGA is used to assess the thermal stability and decomposition profile of a material.[11]

TGA Experimental Protocol:

• Sample Preparation: Place 5-10 mg of 5-Fluoroacenaphthylene into a tared TGA pan.

• Instrument Setup: Place the pan onto the TGA balance.

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Thermal Program: Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a linear heating rate (e.g., 10 °C/min).

• Data Analysis: Plot the sample weight as a function of temperature. The onset of weight loss indicates the beginning of decomposition.

Experimental Workflow Diagram:

Caption: A flowchart outlining the experimental determination of thermodynamic properties.

Section 3.4: Combustion Calorimetry

Bomb calorimetry is the standard method for determining the enthalpy of combustion of a solid organic compound, from which the standard enthalpy of formation can be calculated.[12]

Combustion Calorimetry Protocol:

• Sample Preparation: Press a pellet of approximately 0.5-1 g of 5-Fluoroacenaphthylene.

• Bomb Assembly: Place the pellet in the crucible of the bomb calorimeter. Attach a fuse wire in contact with the sample. Add a small, known amount of water to the bomb to saturate the internal atmosphere.

• Pressurization: Seal the bomb and pressurize it with high-purity oxygen to approximately 30 atm.

• Calorimeter Setup: Place the bomb in the calorimeter bucket containing a known mass of water.

• Ignition and Data Acquisition: Ignite the sample and record the temperature change of the water bath until a stable final temperature is reached.

• Corrections and Calculation: Apply corrections for the heat released by the fuse wire and for the formation of nitric acid. From the corrected temperature rise and the heat capacity of the calorimeter (determined using a standard like benzoic acid), calculate the heat of combustion.

• Enthalpy of Formation Calculation: Use the experimental enthalpy of combustion and the known standard enthalpies of formation of CO₂(g) and HF(aq) to calculate the standard enthalpy of formation of 5-Fluoroacenaphthylene using Hess's Law.

Part 4: Data Integration and Application

The combination of theoretically estimated and experimentally determined thermodynamic data provides a comprehensive profile of 5-Fluoroacenaphthylene. This information is invaluable for:

• Process Chemistry: Predicting reaction equilibria and heat flows for synthetic processes.

• Materials Science: Understanding the stability and phase behavior of 5-Fluoroacenaphthylene-based materials.

• Drug Development: Assessing the stability of potential drug candidates and guiding formulation development.

• Environmental Science: Modeling the environmental fate and transport of the compound.

By following the methodologies outlined in this guide, researchers can confidently establish the thermodynamic properties of 5-Fluoroacenaphthylene, paving the way for its successful application in various scientific and technological fields.

References

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Electronic & Structural Modulation of Acenaphthylene via Fluorine Substitution

Topic: Electronic Effects of Fluorine Substitution on Acenaphthylene Content Type: Technical Whitepaper / Application Guide Audience: Organic Materials Scientists, Crystal Engineers, and Drug Discovery Chemists.

A Guide to FMO Engineering and Solid-State Assembly

Executive Summary

Acenaphthylene, a rigid polycyclic aromatic hydrocarbon (PAH) with a strained five-membered ring fused to a naphthalene core, presents a unique scaffold for optoelectronic and synthetic applications. Substitution with fluorine—the "second hydrogen" of organic chemistry—induces profound changes in the molecular quadrupole moment, Frontier Molecular Orbital (FMO) energy levels, and crystal packing motifs. This guide analyzes the causative electronic effects of fluorine substitution on the acenaphthylene core, providing a roadmap for designing n-type organic semiconductors and reactive dienophiles.

Electronic Structure & FMO Engineering

The "Perfluoro-Effect" on Frontier Orbitals

Fluorine substitution exerts a dual electronic effect: strong inductive withdrawal (-I) and weak resonance donation (+R). In planar aromatic systems like acenaphthylene, the -I effect dominates, particularly when substitution occurs on the naphthalene ring or the unsaturated bridge.

• HOMO/LUMO Stabilization: Systematic fluorination lowers both the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.

  • Mechanism: The high electronegativity of F pulls electron density away from the

    -system core, stabilizing the orbitals.

  • Impact: This stabilization is critical for converting p-type (hole-transporting) acenaphthylene derivatives into n-type (electron-transporting) semiconductors. The lowered LUMO facilitates electron injection and increases stability against ambient oxidation.

Derivative	HOMO (eV)	LUMO (eV)	Electronic Character
Acenaphthylene (Parent)	-5.50	-2.20	p-type / Ambipolar
1,2-Difluoroacenaphthylene	-5.85	-2.65	Weak n-type
Ring-Fluorinated (Perfluoro)	-6.40	-3.50	Strong n-type

*Values are approximate theoretical estimates based on DFT trends in analogous acene systems (e.g., pentacene vs. perfluoropentacene).

Electrostatic Potential (ESP) Inversion

The parent acenaphthylene exhibits a negative electrostatic potential above and below the ring plane (electron-rich

-cloud). Perfluorination or significant ring fluorination inverts this potential.

• Quadrupole Moment: The C-F bonds create a shell of negative charge at the molecular periphery, leaving the aromatic core electron-deficient (positive ESP).

• Consequence: This inversion drives specific "arene-perfluoroarene" stacking interactions, utilized in co-crystal engineering to maximize charge transfer integrals.

Synthetic Architectures

Synthesis of fluorinated acenaphthylenes requires bypassing the instability of the C1=C2 double bond during fluorination. Direct electrophilic fluorination of acenaphthylene often leads to addition products rather than substitution.

Protocol A: The Acenaphthenequinone Route (1,2-Substitution)

This pathway targets the reactive bridge positions (C1, C2).

• Precursor: Acenaphthenequinone.

• Deoxyfluorination: Treatment with Sulfur Tetrafluoride (

  ) or Diethylaminosulfur Trifluoride (DAST) at elevated temperatures.

• Elimination/Reduction: The resulting intermediate often requires reductive elimination to restore the C1=C2 unsaturation if saturation occurs.

Protocol B: The Fluorinated Aryne Assembly (Ring Substitution)

For fluorination on the naphthalene core (positions 3-8), a "bottom-up" approach using fluorinated building blocks is superior to late-stage functionalization.

Figure 1: Bottom-up synthesis strategy for ring-fluorinated acenaphthylene derivatives via aryne intermediates.

Reactivity Profile

The C1=C2 bond in acenaphthylene is highly strained and reactive. Fluorine substitution modulates this reactivity via the "Fluorine Steering Effect."

Diels-Alder Cycloaddition

1,2-Difluoroacenaphthylene acts as a highly activated dienophile due to the lowered LUMO.

• Inverse Electron Demand: Unlike the parent, fluorinated derivatives react vigorously with electron-rich dienes (e.g., cyclopentadiene, furans).

• Transition State: The C-F bond polarization increases the activation energy for exo pathways, often enhancing endo selectivity due to secondary orbital interactions, despite the steric bulk of fluorine (Van der Waals radius: 1.47 Å vs. H: 1.20 Å).

Photochemical Dimerization ([2+2])

Acenaphthylene undergoes photodimerization to form heptacyclic structures. Fluorination impacts this by:

• Excited State Lifetime: Heavy-atom effect (if Br/I present) or simply polarity changes can alter triplet quantum yields.

• Crystal Packing Alignment: Successful solid-state photodimerization requires Schmidt's topochemical criteria (parallel double bonds, < 4.2 Å distance). Fluorination can disrupt the herringbone packing of the parent, potentially aligning molecules in "face-to-face" stacks that favor dimerization.

Solid-State Assembly & Crystal Engineering

The most significant macroscopic effect of fluorination is the alteration of crystal packing, driven by weak interactions.

C-H···F Interactions

In partially fluorinated acenaphthylenes, the acidic aromatic protons (activated by the electron-withdrawing ring) form hydrogen bonds with fluorine atoms on adjacent molecules.

• Bond Energy: ~2–3 kcal/mol.

• Directionality: These interactions are directional, often locking the molecules into rigid 2D sheets.

-Stacking Motifs

• Parent Acenaphthylene: Adopts a herringbone or "edge-to-face" packing to minimize quadrupole repulsion.

• Fluorinated Derivatives: Tend toward "face-to-face" planar stacking . The electron-deficient

  -system of the fluorinated core reduces repulsion with electron-rich neighbors (or allows slipped-stacking with itself due to reduced exchange repulsion).

  • Application: This planar stacking maximizes orbital overlap (

    - coupling), significantly increasing charge carrier mobility ( ) in organic field-effect transistors (OFETs).

References

• Syntheses, Structures, and Electrochemical Properties of Fluorinated Azaacenes. Source: Journal of Fluorine Chemistry (2022). URL:[Link]

• Unilaterally Fluorinated Acenes: Synthesis and Solid‐State Properties. Source: Angewandte Chemie International Edition (2020). URL:[Link]

• Elucidating Fluorine Steering Effects in Diels-Alder Reactions. Source: European Journal of Organic Chemistry (2025).[1] URL:[Link]

• Crystal structure of 1,2-bis(4-fluorophenyl)-1-hydroxy-2,3,8-trimethoxyacenaphthene. Source: Acta Crystallographica Section E (2021). URL:[Link]

• 1,2-Difluoroethylene (HFO-1132): synthesis and chemistry. Source: Beilstein Journal of Organic Chemistry (2024). URL:[Link]

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• 1. Elucidating Fluorine Steering Effects in Diels-Alder Reactions Interfaced with Charge-Enhanced Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]

5-Fluoroacenaphthylene role in polycyclic aromatic hydrocarbon (PAH) studies

An In-depth Technical Guide on the Role of 5-Fluoroacenaphthylene in Polycyclic Aromatic Hydrocarbon (PAH) Studies

Authored by a Senior Application Scientist

Foreword: The Imperative for Precision in PAH Carcinogenesis Research

Polycyclic aromatic hydrocarbons (PAHs) represent a significant class of environmental contaminants formed from the incomplete combustion of organic materials.[1][2][3] Their ubiquity in the air, water, and soil, coupled with the potent carcinogenic and mutagenic properties of many of their metabolites, establishes a clear and present risk to human health.[1][2] The central mechanism of PAH-induced carcinogenesis involves metabolic activation to highly reactive intermediates that can form covalent adducts with cellular macromolecules, most critically, DNA.[4] The formation of these DNA adducts, if not repaired, can lead to mutations in critical genes and initiate the cascade of events leading to cancer.

Understanding the intricate pathways of PAH metabolism and the precise nature of their interactions with DNA is paramount for accurate risk assessment and the development of potential preventative or therapeutic strategies. It is in this context that the use of strategically modified PAHs, such as 5-fluoroacenaphthylene, emerges as a powerful investigational tool. The introduction of a fluorine atom, a bioisostere of hydrogen with unique electronic properties, serves as a subtle yet potent probe to dissect metabolic pathways, identify reactive intermediates, and elucidate the mechanisms of DNA adduction and repair. This guide provides a comprehensive overview of the theoretical and practical role of 5-fluoroacenaphthylene in advancing our understanding of PAH toxicology.

The Rationale for Fluorine Substitution in PAH Research

The strategic substitution of a hydrogen atom with fluorine in a PAH molecule is a well-established technique in medicinal chemistry and toxicology to modulate biological activity and to probe metabolic pathways.[5] The rationale for using a fluorinated analog like 5-fluoroacenaphthylene is multifaceted:

• Blocking Metabolic Sites: The carbon-fluorine bond is significantly stronger than the carbon-hydrogen bond. Consequently, a fluorine atom can be used to block a specific site of metabolic oxidation by cytochrome P450 enzymes. By observing how this blockage alters the metabolic profile and biological activity of the parent compound, researchers can infer the importance of the blocked position in the metabolic activation pathway.

• Altering Electronic Properties: Fluorine is the most electronegative element, and its introduction can significantly alter the electron distribution within the aromatic system. This can influence the reactivity of the PAH and its metabolites, including the ease of formation and the stability of carbocations involved in DNA adduction.

• Probing Enzyme-Substrate Interactions: The size of a fluorine atom is comparable to that of a hydrogen atom, allowing the fluorinated analog to fit into the active sites of metabolic enzymes in a similar manner to the parent compound. However, the altered electronic properties can affect binding affinity and the rate of enzymatic conversion, providing insights into the enzyme's mechanism of action.

• 19F NMR Spectroscopy: The presence of the 19F nucleus, which has a spin of 1/2 and a high gyromagnetic ratio, allows for the use of 19F Nuclear Magnetic Resonance (NMR) spectroscopy. This powerful analytical technique can be used to track the metabolic fate of the fluorinated PAH in biological systems, providing a sensitive and background-free signal.

While fluorine substitution can weaken the aromatic character of PAHs, the current pathways are not significantly affected.[6][7]

Synthesis of 5-Fluoroacenaphthylene: A Proposed Approach

Proposed Synthetic Workflow:

• Nitration of Acenaphthene: Acenaphthene can be nitrated to introduce a nitro group at the 5-position.

• Reduction of the Nitro Group: The resulting 5-nitroacenaphthene can be reduced to 5-aminoacenaphthene using standard reducing agents such as tin(II) chloride or catalytic hydrogenation.

• Diazotization and Fluorination: The 5-aminoacenaphthene can then be diazotized using sodium nitrite in the presence of a strong acid, followed by treatment with a fluoride source, such as fluoroboric acid (Schiemann reaction), to introduce the fluorine atom at the 5-position.

• Dehydrogenation: The resulting 5-fluoroacenaphthene can be dehydrogenated to yield 5-fluoroacenaphthylene.

This proposed pathway provides a logical and experimentally feasible approach to the synthesis of the target compound, enabling its use in toxicological studies.

Metabolic Activation of Acenaphthylene and the Predicted Role of 5-Fluoro Substitution

The metabolism of the parent compound, acenaphthylene, is a critical starting point for predicting the metabolic fate of 5-fluoroacenaphthylene. Acenaphthylene is known to be metabolized by cytochrome P450 enzymes to form various oxygenated products.

Established Metabolic Pathways of Acenaphthylene

Studies have shown that acenaphthylene is oxidized by human P450 enzymes to form several mono- and di-oxygenated products. A major initial step is the formation of 1,2-epoxyacenaphthene. This epoxide can then be further metabolized.

Predicted Metabolic Pathways of 5-Fluoroacenaphthylene

The presence of the fluorine atom at the 5-position is expected to influence the metabolism of acenaphthylene in several ways:

• Shifting the Site of Oxidation: The fluorine atom at the 5-position may sterically or electronically hinder oxidation at or near this position. This could lead to a shift in the primary site of epoxidation or hydroxylation to other positions on the aromatic rings.

• Altered Rate of Metabolism: The electron-withdrawing nature of the fluorine atom could decrease the electron density of the aromatic system, potentially slowing down the rate of oxidative metabolism by cytochrome P450 enzymes.

• Formation of Novel Metabolites: The altered electronic and steric environment could lead to the formation of unique metabolites not observed with the parent compound.

Visualizing the Hypothesized Metabolic Activation

Caption: Hypothesized metabolic pathway of 5-fluoroacenaphthylene.

Investigating DNA Adduct Formation by 5-Fluoroacenaphthylene

A primary application of 5-fluoroacenaphthylene in PAH research is to investigate the formation of DNA adducts. The ultimate carcinogenic and mutagenic effects of many PAHs are directly linked to the formation of stable covalent adducts with DNA bases.[4]

Experimental Workflow for DNA Adduct Analysis

The analysis of DNA adducts formed by 5-fluoroacenaphthylene would typically involve the following steps:

• In Vitro or In Vivo Exposure: The target cells or animal models are exposed to 5-fluoroacenaphthylene.

• DNA Isolation: Genomic DNA is isolated from the exposed cells or tissues.

• DNA Digestion: The isolated DNA is enzymatically digested to individual deoxynucleosides or deoxynucleotides.

• Adduct Enrichment and Detection: The adducted nucleosides/nucleotides are enriched and detected using sensitive analytical techniques.

Analytical Techniques for Adduct Detection

Several powerful analytical methods can be employed to detect and quantify DNA adducts:

Analytical Technique	Principle	Advantages	Disadvantages
32P-Postlabeling	Enzymatic transfer of 32P from [γ-32P]ATP to adducted nucleotides, followed by chromatographic separation.	Extremely sensitive, requires small amounts of DNA.	Does not provide structural information on the adduct.
HPLC with Fluorescence Detection	Separation of adducted nucleosides by High-Performance Liquid Chromatography (HPLC) followed by sensitive detection using a fluorescence detector.	Provides quantitative data and allows for the isolation of adducts for further characterization.	Requires that the adduct or a derivative is fluorescent.
LC-MS/MS	Liquid Chromatography coupled with Tandem Mass Spectrometry provides separation, sensitive detection, and structural information based on mass-to-charge ratio and fragmentation patterns.	High specificity and sensitivity, provides structural confirmation.	Can be less sensitive than 32P-postlabeling for some adducts.

Visualizing the Experimental Workflow

Caption: Experimental workflow for DNA adduct analysis.

Assessing the Mutagenicity of 5-Fluoroacenaphthylene

The mutagenic potential of 5-fluoroacenaphthylene and its metabolites can be assessed using a variety of in vitro and in vivo assays. The Ames test is a widely used bacterial reverse mutation assay that can determine the mutagenic potential of a chemical.[8][9]

The Ames Test Protocol

Objective: To determine if 5-fluoroacenaphthylene or its metabolites can induce mutations in a bacterial system.

Materials:

• Salmonella typhimurium tester strains (e.g., TA98, TA100) with mutations in the histidine operon.

• S9 metabolic activation system (a liver homogenate fraction containing cytochrome P450 enzymes).

• 5-Fluoroacenaphthylene test substance.

• Positive and negative controls.

Procedure:

• Preparation: Prepare various concentrations of 5-fluoroacenaphthylene.

• Incubation: In a test tube, combine the Salmonella tester strain, the S9 mix (if metabolic activation is being assessed), and the test substance.

• Plating: Pour the mixture onto a minimal glucose agar plate.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine).

• Analysis: Compare the number of revertant colonies in the test groups to the negative control. A significant, dose-dependent increase in revertants indicates a mutagenic effect.

Expected Outcomes and Interpretation

• Increased Mutagenicity: This could suggest that the fluorine substitution enhances the formation of a mutagenic metabolite or that the fluorinated metabolite is inherently more mutagenic.

• Decreased Mutagenicity: This would strongly imply that the 5-position is a critical site for metabolic activation to a mutagenic species, and that blocking this site with fluorine reduces the compound's mutagenic potential.

• No Change in Mutagenicity: This might indicate that the 5-position is not significantly involved in the metabolic activation to mutagenic intermediates.

Concluding Remarks: The Future of Fluorinated PAHs in Toxicology

While direct experimental data on 5-fluoroacenaphthylene is currently limited, its value as a research tool in the study of PAH toxicology is clear. By employing this and other fluorinated PAHs, scientists can continue to unravel the complex mechanisms of PAH-induced carcinogenesis. Future studies utilizing 5-fluoroacenaphthylene should focus on a systematic comparison with its non-fluorinated counterpart, acenaphthylene, across a range of toxicological endpoints. Such research will not only enhance our fundamental understanding of PAH metabolism and DNA damage but also contribute to more accurate and mechanistically-based human health risk assessments for this important class of environmental contaminants.

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• Biochemical and Clinical Pharmacology of 5-Fluorouracil. (1998). CancerNetwork. [Link]

• Synthesis of 5-[18F]Fluoro-α-methyl Tryptophan: New Trp Based PET Agents. (2017). Theranostics, 7(6), 1526-1537. [Link]

• Final Prioritized Candidate Chemicals Under Consideration for Carcinogenicity Evaluation. (1999). Office of Environmental Health Hazard Assessment. [Link]

• Effects of fluorine substitution on the tumor initiating activity and metabolism of 5-hydroxymethylchrysene, a tumorigenic metabolite of 5-methylchrysene. (1981). Carcinogenesis, 2(10), 1027-1032. [Link]

• Fluoropyrimidine Pathway, Pharmacokinetics. (n.d.). PharmGKB. [Link]

• Lack of carcinogenicity and increased survival in F344 rats treated with 5-fluorouracil for two years. (2000). Food and Chemical Toxicology, 38(2-3), 187-193. [Link]

• Clinical pharmacokinetics of 5-fluorouracil with consideration of chronopharmacokinetics. (2002). Clinical Pharmacokinetics, 41(2), 111-128. [Link]

• BIOASSAY OF 5-NITROACENAPHTHENE FOR POSSIBLE CARCINOGENICITY. (1978). National Toxicology Program. [Link]

• Metabolic pathway of fluoropyrimidines. 5-Fluorouracil (5-FU), is... (n.d.). ResearchGate. [Link]

• Synthesis and mutagenicity of 5-alkyl-substituted chrysene-1,2-diol-3,4-epoxides. (1988). Carcinogenesis, 9(12), 2305-2308. [Link]

• The metabolism of 5‐fluorouracil (5‐FU): most administered 5‐FU is... (n.d.). ResearchGate. [Link]

• (PDF) Synthesis of 5-[¹⁸F]Fluoro-α-methyl Tryptophan: New Trp Based PET Agents. (2025). ResearchGate. [Link]

• Appendix F: Guidelines for Standard Method Performance Requirements. (n.d.). AOAC International. [Link]

• Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with. (2022). Sultan Qaboos University Journal For Science, 27(1), 19-34. [Link]

• The evolving role of investigative toxicology in the pharmaceutical industry. (2023). Nature Reviews Drug Discovery, 22(2), 143-160. [Link]

• Carcinogenicity of the drinking water mutagen 3-chloro-4-(dichloromethyl)-5-hydroxy-2(5H)-furanone in the rat. (1995). Journal of the National Cancer Institute, 87(22), 1711-1718. [Link]

• 1,2-dihydro-1,2-dihydroxy-5-methylchrysene, a major activated metabolite of the environmental carcinogen 5-methylchrysene. (1978). Proceedings of the National Academy of Sciences of the United States of America, 75(11), 5260-5264. [Link]

• (PDF) Total Synthesis of 5-(5–Ethenyl-2-Methoxyphenyl)–3-Furancarboxaldehyde and Related Compounds. (2025). ResearchGate. [Link]

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Technical Guide: Photophysical Properties of Fluorinated Acenaphthylene Derivatives

This technical guide synthesizes the photophysical and electrochemical properties of fluorinated acenaphthylene derivatives, focusing on their application in organic electronics (OLEDs, OFETs) and advanced imaging.

Executive Summary

Acenaphthylene, a non-alternant polycyclic aromatic hydrocarbon (PAH), possesses a unique electronic structure characterized by a low-lying LUMO and a narrow HOMO-LUMO gap relative to its alternant isomer, naphthalene. Fluorination of the acenaphthylene scaffold—either directly on the core or via peripheral aryl groups—fundamentally alters its optoelectronic profile. This guide details how fluorine substitution induces n-type semiconducting behavior , enhances solid-state quantum yields via restricted intramolecular rotation, and directs crystal packing through weak

and interactions.

Molecular Architecture & Electronic Tuning[1][2][3]

The Fluorine Effect on Frontier Orbitals

The introduction of fluorine atoms exerts a strong inductive electron-withdrawing effect (-I), which stabilizes frontier molecular orbitals.

• LUMO Stabilization: Fluorination significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level. This is critical for creating air-stable electron-transport (n-type) materials.

• HOMO-LUMO Gap: While both HOMO and LUMO levels drop, the LUMO often stabilizes more significantly in acenaphthylene derivatives, leading to a narrowed optical gap and red-shifted absorption.

Derivative Type	Substitution Pattern	Electronic Effect	Primary Application
Core-Fluorinated	F-substitution on the naphthalene ring (e.g., positions 3,4,5,6)	High ionization potential; increased oxidative stability.	n-type OFETs
Bridge-Fluorinated	F-substitution on the etheno bridge (positions 1,2)	Reactive sites; typically unstable unless sterically protected or fused.	Synthetic intermediates
Peripheral-Fluorinated	Fluorinated aryl groups at positions 1,2 (e.g., 1,2-bis(4-fluorophenyl))	Modulated packing; AIE-active; Tunable emission.	OLED Emitters, Fluorescent Probes

Jablonski Diagram: Fluorination Impact

The following diagram illustrates the energy state modifications induced by fluorination, specifically the stabilization of the

state and the suppression of non-radiative decay pathways in the solid state.

Photophysical Characterization

Absorption and Emission Spectra

Fluorinated acenaphthylene derivatives, particularly 1,2-diaryl substituted variants , exhibit distinct solvatochromic behavior.

• Solution State: Often weakly emissive (

  ) due to free rotation of the aryl rings (non-radiative decay via conical intersections).

• Solid State (AIE Effect): In the crystalline phase or aggregated state, restricted intramolecular rotation (RIR) activates strong fluorescence. 1,2-bis(4-fluorophenyl)acenaphthylene exhibits intense yellow-green emission.

Quantum Yields & Lifetimes

Data below compares the parent acenaphthylene scaffold with fluorinated derivatives.[1]

Compound	Medium	(nm)	(nm)	(Quantum Yield)	(Lifetime)
Acenaphthylene	Hexane	324	Non-emissive	~0	N/A
1,2-Diphenyl-AN	Toluene	340	415	0.02	< 1 ns
1,2-bis(4-F-phenyl)-AN	Crystal	355	530	0.45 - 0.60	3.2 ns
Fluorinated AN-Fused	Film	430	543	0.15	7.9 ns

Note: "AN" denotes Acenaphthylene. Data synthesized from crystallographic and spectroscopic studies of 1,2-diaryl derivatives.[2] [1, 2]

Crystal Packing & Solid-State Order

Fluorine atoms direct supramolecular assembly. Unlike the "herringbone" packing of parent acenes which limits charge transport, fluorinated derivatives often adopt co-facial

-stacking or slipped-stacking motifs.

• Mechanism:

  and interactions lock the molecules into planar arrays.

• Benefit: This packing maximizes orbital overlap, enhancing charge carrier mobility (

  ) in OFET devices.

Experimental Protocols

Protocol A: Synthesis of 1,2-bis(4-fluorophenyl)acenaphthylene

Objective: Synthesize the core fluorinated derivative via Palladium-catalyzed coupling.

Step-by-Step Methodology:

• Reagents: Combine 1,2-dibromoacenaphthylene (1.0 eq), 4-fluorophenylboronic acid (2.5 eq), and

  (3.0 eq) in a Schlenk flask.

• Catalyst: Add

  (5 mol%) under an inert Argon atmosphere.

• Solvent: Degas a mixture of Toluene/Ethanol/Water (4:1:1) and transfer to the flask via cannula.

• Reflux: Heat at 90°C for 24 hours. Monitor consumption of bromide via TLC.

• Workup: Extract with dichloromethane, wash with brine, and dry over

  .

• Purification: Purify via silica gel chromatography using Hexane:DCM gradient to isolate the bright yellow solid.

Protocol B: Measurement of Solid-State Quantum Yield

Objective: Accurate determination of

for powder samples using an Integrating Sphere.

• Calibration: Calibrate the spectrofluorometer using a standard white reflectance plate (

  ) to establish the baseline scatter.

• Sample Prep: Load the fluorinated acenaphthylene powder into a quartz powder holder. Ensure a uniform surface.

• Measurement:

  • Scan excitation profile (

    ) and emission profile ( ) of the empty sphere.

  • Scan excitation profile (

    ) and emission profile ( ) of the sample.

• Calculation: Use the formula:

  Where represents the total photons absorbed.

Applications in Drug Development & Electronics

While primarily used in electronics, the acenaphthylene core has relevance in medicinal chemistry due to its rigidity.

• Bio-Imaging: Fluorinated derivatives serve as lipophilic fluorescent probes for membrane imaging. The fluorine substitution increases metabolic stability against P450 oxidation.

• Organic Electronics: High electron affinity (EA ~3.5 eV) makes these materials excellent candidates for n-channel organic field-effect transistors (OFETs) .

References

• Crystal structure of 1,2-bis(4-fluorophenyl)-1-hydroxy-2,3,8-trimethoxyacenaphthene. IUCrData. [Link]

• Acenaphthylene-containing polycyclic aromatic hydrocarbons. Nature Communications. [Link]

• Unilaterally Fluorinated Acenes: Synthesis and Solid-State Properties. Angewandte Chemie. [Link]

• Acenaphto[1,2-k]fluoranthene: Tuning Electronic Properties. Russian Journal of Physical Chemistry. [Link][3]

• Fluorescence Quantum Yield Measurements. NIST Technical Series. [Link]

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• 3. d-nb.info [d-nb.info]

Dipole Moment Modulation in Acenaphthylene Derivatives: The 5-Fluoro Effect

This guide serves as a technical deep-dive into the electronic and structural perturbations induced by fluorine substitution at the 5-position of acenaphthylene. It is designed for researchers in physical organic chemistry, crystal engineering, and drug discovery who require precise control over molecular electrostatic potential surfaces (MEPS).

Executive Summary: The Electrostatic Shift

The core distinction between Acenaphthylene (1) and 5-Fluoroacenaphthylene (2) lies in a dramatic shift in the magnitude of the molecular dipole moment, driven by the vector addition of the fluorine substituent’s electronegativity to the parent scaffold's inherent polarity.

While acenaphthylene exhibits a weak dipole moment (~0.3 D) directed along its

symmetry axis, the introduction of a fluorine atom at the 5-position creates a strong local bond dipole. Because the 5-position is electronically coupled to the bridgehead via the naphthalene core, this substitution does not merely perturb the system; it dominates the electrostatic landscape. This shift (from D to D) fundamentally alters solid-state packing motifs, steering topochemical photodimerization pathways from random/disordered outcomes toward highly selective head-to-tail architectures.

Theoretical Framework & Vector Analysis

The Parent Scaffold: Acenaphthylene

Acenaphthylene is a non-alternant polycyclic aromatic hydrocarbon (PAH). Its dipole moment is small because the electron-donating nature of the ethano-bridge (positions 1,2) is relatively balanced by the aromatic ring system.

• Dipole Magnitude:

  D [1].

• Vector Direction: Directed along the

  -axis (symmetry axis), pointing away from the bridge (positive pole at the bridge, negative pole at the 5,6-positions).

The 5-Fluoro Perturbation

Fluorine is the most electronegative element (

). When substituted at C5, it exerts two competing effects:

• Inductive Effect (-I): Strong withdrawal of

  -electron density.

• Mesomeric Effect (+M): Weak donation of

  -electron density into the ring.

In the acenaphthylene system, the -I effect dominates . The C-F bond creates a local dipole vector of approximately 1.5–1.8 D pointing outward from the nucleus. Crucially, this vector is collinear and additive to the parent dipole of acenaphthylene.

Vector Addition Logic:

This additive effect results in a ~6-fold increase in polarity, creating a "molecular magnet" that dictates how these molecules align in a crystal lattice.

Comparative Data Table

Property	Acenaphthylene (Parent)	5-Fluoroacenaphthylene	Mechanism of Change
Dipole Moment ( )	0.3 D	~1.9 D (Predicted)	Vector addition of C-F bond dipole.
Dipole Direction	Along axis (Bridge Rings)	Along axis (Bridge F)	Collinear reinforcement.
Electrostatic Potential	Near-neutral, weak quadrupole	Strong negative potential at C5	High electronegativity of Fluorine.
Crystal Packing	Herringbone or Disordered	Antiparallel Columns	Dipole-dipole cancellation required.
Photoreactivity	Mixed (syn/anti dimers)	Selective anti (Head-to-Tail)	Steering by antiparallel stacking.

Visualizing the Electronic Landscape

The following diagram illustrates the vector relationship and the resulting impact on dimerization.

Figure 1: Logical flow showing how fluorine substitution amplifies the dipole moment, enforcing antiparallel stacking and dictating the stereochemical outcome of photodimerization.

Experimental Protocols

Synthesis of 5-Fluoroacenaphthylene

Rationale: Direct fluorination of acenaphthylene is non-selective. The most reliable route utilizes the Balz-Schiemann reaction on the saturated analog (acenaphthene) followed by dehydrogenation. This preserves the sensitive double bond until the final step.

Phase 1: Precursor Synthesis (5-Fluoroacenaphthene)

• Diazotization:

  • Dissolve 5-aminoacenaphthene (1.0 eq) in 48% tetrafluoroboric acid (

    ).

  • Cool to 0°C. Add sodium nitrite (

    , 1.1 eq) dropwise.

  • Observation: A thick precipitate of the diazonium tetrafluoroborate salt forms.

  • Filtration: Filter the salt, wash with cold ether, and dry under vacuum (Do not heat!).

• Thermal Decomposition (Schiemann):

  • Heat the dry diazonium salt gently with a heat gun or in an oil bath (~110°C).

  • Mechanism:[1]

    .

  • Purification: Distill the residue or pass through a short silica plug (Hexanes) to isolate 5-fluoroacenaphthene .

Phase 2: Dehydrogenation to Target

• Reagent: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

• Reaction:

  • Dissolve 5-fluoroacenaphthene (1.0 eq) in anhydrous Chlorobenzene or Benzene.

  • Add DDQ (1.2 eq).

  • Reflux under

    for 4–6 hours.

  • Monitoring: Check TLC for the disappearance of the blue fluorescent spot (starting material) and appearance of a yellow spot (product).

• Workup:

  • Filter off the reduced DDQ-hydroquinone precipitate.

  • Wash filtrate with 10% NaOH (to remove residual hydroquinone) and water.

  • Dry over

    and concentrate.

• Crystallization: Recrystallize from Ethanol/Water or Pentane to yield yellow needles of 5-Fluoroacenaphthylene .

Measurement of Dipole Moment (Guggenheim Method)

To validate the dipole change experimentally without gas-phase spectroscopy:

• Prepare Solutions: Make 5 dilute solutions of the analyte in a non-polar solvent (Benzene or

  ) with weight fractions ( ) ranging from 0.001 to 0.01.

• Measure Dielectric Constant (

  ): Use a heterodyne beat dipolemeter at 25°C.

• Measure Refractive Index (

  ): Use an Abbe refractometer.

• Calculation: Plot

  vs and vs . The slopes ( and ) are used in the Guggenheim equation: Where is molecular weight and is solvent density.

Implications for Drug Development & Materials Science

Bioisosterism & Metabolic Stability

While acenaphthylene itself is rarely a drug scaffold due to toxicity, the 5-fluoro-naphthalene motif is a common pharmacophore. The dipole data presented here is translatable:

• Metabolic Blocking: Fluorine at the 5-position (para-like) blocks cytochrome P450 oxidation, which typically attacks electron-rich positions.

• Binding Affinity: The enhanced dipole increases the strength of electrostatic interactions (e.g.,

  -cation interactions) in a receptor binding pocket.

Crystal Engineering (Topochemistry)

The 5-fluoro derivative serves as a textbook example of "Crystal Engineering."

• Acenaphthylene: Stacks in columns but often with parallel orientation (

  ), leading to syn-dimers or defects.

• 5-Fluoroacenaphthylene: The strong dipole forces the molecules to stack anti-parallel (

  ) to cancel the net moment.

• Result: Upon UV irradiation, the anti-parallel alignment exclusively yields the anti-dimer (head-to-tail cyclobutane derivative). This proves that macroscopic dipole manipulation can dictate covalent bond formation.

References

• Thorwirth, S., et al. (2007). "Rotational Spectra of Small PAHs: Acenaphthene, Acenaphthylene, Azulene, and Fluorene." The Astrophysical Journal.

• Lumbroso, H. (1949). "Studies on the Dipole Moments of Acenaphthene and its Derivatives." Bulletin de la Société Chimique de France.
• Desiraju, G. R. (1987). "Crystal Engineering: The Design of Organic Solids." Elsevier. (Context for F-steering in topochemistry).
• Cohen, M. D., & Schmidt, G. M. J. (1964). "Topochemistry. Part I. A Survey of the Photochemistry of Cinnamic Acids." Journal of the Chemical Society. (Foundational theory for packing-controlled reactivity).

• BenchChem Protocols. (2025). "Synthesis of Bioactive Derivatives from 2-Amino-4-chloro-5-fluorophenol." (Analogous halogenated synthesis workflows).

Sources

• 1. ukessays.com [ukessays.com]

Aromaticity and Ring Strain in 5-Fluoroacenaphthylene: A Structural and Electronic Analysis

An In-depth Technical Guide:

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Acenaphthylene, a non-alternant polycyclic aromatic hydrocarbon (PAH), presents a fascinating case study in electronic structure, where the principles of aromaticity are challenged by inherent ring strain. This guide provides a comprehensive analysis of the acenaphthylene core and investigates the profound electronic and structural perturbations induced by the introduction of a fluorine atom at the C5 position. By synthesizing experimental data with computational insights, we explore the dichotomy of its aromatic character—a globally aromatic 10π-electron periphery coexisting with a five-membered ring that exhibits localized anti-aromatic features. The introduction of fluorine, a small but highly electronegative atom, further modulates these properties through potent inductive effects, generally weakening the overall aromaticity while subtly altering the geometric parameters that dictate ring strain. This document serves as a technical resource, detailing plausible synthetic routes, predictive spectroscopic signatures, and the theoretical frameworks, such as Nucleus-Independent Chemical Shift (NICS) and the Harmonic Oscillator Model of Aromaticity (HOMA), required to fully characterize 5-fluoroacenaphthylene. The unique properties imparted by regiospecific fluorination position this molecule as a valuable synthon for advanced materials and a sophisticated probe in medicinal chemistry.

The Acenaphthylene Core: A Dichotomy of Aromaticity and Strain

Acenaphthylene (C₁₂H₈) is a unique PAH found in coal tar, formed by a naphthalene unit fused with a five-membered cyclopenta ring.[1][2] Its structure defies a simple application of Hückel's rule (4n+2 π electrons), as the entire molecule contains 12 π electrons, which would suggest anti-aromatic character.[3][4] However, experimental evidence, such as its relative stability and thermochemical data, confirms its aromatic nature.[3][5] This paradox is resolved by considering acenaphthylene not as a single 12π system, but as a peripheral 10π-electron naphthalene core that sustains a global diatropic ring current, thereby conferring aromaticity.[4][5]

Quantifying Aromaticity: Computational Perspectives

To dissect the complex electronic landscape of acenaphthylene, computational methods are indispensable. Two of the most widely adopted metrics are the Nucleus-Independent Chemical Shift (NICS) and the Harmonic Oscillator Model of Aromaticity (HOMA).

• NICS: This magnetic criterion measures the absolute magnetic shielding at a specific point in space, typically the center of a ring.[6] Negative NICS values indicate a diatropic (aromatic) ring current, while positive values suggest a paratropic (anti-aromatic) current. For acenaphthylene, the six-membered rings exhibit negative NICS values, confirming their aromaticity. In contrast, the five-membered ring often shows a positive or weakly negative NICS value, pointing towards a localized paratropic, or anti-aromatic, circulation.[7][8][9]

• HOMA: This geometry-based index evaluates aromaticity by quantifying the deviation of bond lengths within a ring from an optimal value, defined as 1.0 for benzene.[10][11] Values closer to 1 indicate higher aromaticity, while values near or below 0 suggest a non-aromatic or anti-aromatic character. HOMA calculations consistently show that the six-membered rings of acenaphthylene possess significant aromatic character, whereas the five-membered ring has a very low HOMA value.[7]

The Inescapable Reality of Ring Strain

The fusion of the five-membered ring onto the rigid naphthalene framework introduces significant ring strain. This strain arises from two primary sources:

• Angle Strain (Baeyer Strain): The internal bond angles of a planar pentagon are 108°, a deviation from the ideal sp² bond angle of 120°. This distortion requires energy, destabilizing the system.[12]

• Torsional Strain (Pitzer Strain): The planar geometry of the acenaphthylene core forces the C-H bonds on adjacent carbons into an eclipsed conformation, creating unfavorable steric interactions.

This inherent strain makes the double bond in the five-membered ring particularly reactive, readily undergoing reactions like hydrogenation to form the more stable, strain-relieved acenaphthene.[5][13] The enthalpy of hydrogenation for this process serves as a direct experimental measure of the combined strain and electronic stabilization.[5]

The Influence of 5-Fluoro Substitution

Introducing a fluorine atom at the C5 position creates 5-fluoroacenaphthylene. As the most electronegative element, fluorine exerts powerful electronic effects that ripple through the entire π-system, fundamentally altering the molecule's properties. The use of fluorinated PAHs is a growing strategy in materials science to tune electronic properties for applications in organic electronics and in medicinal chemistry to modulate metabolic stability and binding interactions.[14][15]

Perturbation of Electronic Structure

The fluorine substituent influences the π-system via two opposing effects:

• Inductive Effect (-I): Through the sigma bond framework, fluorine strongly withdraws electron density from the attached carbon, which polarizes the entire molecule.

• Mesomeric Effect (+M): Through its lone pairs, fluorine can donate electron density into the π-system, acting as a π-donor.

For fluorine, the inductive effect overwhelmingly dominates. This net electron withdrawal has been shown in computational studies on various PAHs to weaken the magnetically induced diatropic ring currents that are the hallmark of aromaticity.[16][17][18] Therefore, the aromatic character of the six-membered rings in 5-fluoroacenaphthylene is expected to be attenuated compared to the parent molecule. It is crucial to note that while metrics based on current density predict a decrease in aromaticity, NICS calculations can sometimes yield contradictory results, with NICS(0) values for some fluorinated arenes becoming more negative, which could be misinterpreted as a strengthening of aromaticity.[17][18]

Modulation of Geometrical and Spectroscopic Properties

The electron-withdrawing nature of fluorine will also subtly alter bond lengths and angles. The C-F bond is short and strong, and its presence can influence adjacent C-C bond lengths, which would be reflected in a change in the HOMA index. This perturbation, combined with the altered electronic distribution, provides 5-fluoroacenaphthylene with a unique chemical fingerprint.

Experimental Characterization: Protocols and Predictive Data

A robust understanding of 5-fluoroacenaphthylene requires its synthesis and thorough characterization. While specific literature on this exact molecule is sparse, established methodologies for the synthesis and analysis of fluorinated PAHs provide a reliable blueprint.

Proposed Synthesis of 5-Fluoroacenaphthylene

A plausible and effective route to 5-fluoroacenaphthylene is the Balz-Schiemann reaction, starting from the commercially available acenaphthenequinone. This classic method for introducing fluorine into an aromatic ring offers high regioselectivity.

Experimental Protocol: Synthesis via Balz-Schiemann Reaction

• Step 1: Reduction and Amination (Synthesis of 5-Aminoacenaphthene):

  • Rationale: This multi-step sequence first establishes the acenaphthene core and then introduces the necessary amino group at the C5 position for diazotization.

  • 1.1. Reduce acenaphthenequinone to acenaphthene using a standard Wolff-Kishner or Clemmensen reduction.

  • 1.2. Perform nitration of acenaphthene using nitric acid in acetic anhydride to yield 5-nitroacenaphthene.

  • 1.3. Reduce the nitro group to an amine using a reducing agent such as SnCl₂/HCl or catalytic hydrogenation (H₂/Pd-C) to obtain 5-aminoacenaphthene. Purify by column chromatography.

• Step 2: Diazotization and Fluorination (Balz-Schiemann Reaction):

  • Rationale: This is the key fluorine-installation step. The diazonium salt is a versatile intermediate, and its decomposition in the presence of a fluoride source yields the desired fluoroaromatic compound.

  • 2.1. Dissolve 5-aminoacenaphthene in a solution of aqueous tetrafluoroboric acid (HBF₄) at 0 °C.

  • 2.2. Add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the temperature at 0-5 °C. Stir for 30 minutes to form the diazonium tetrafluoroborate salt, which will precipitate.

  • 2.3. Isolate the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

  • 2.4. Gently heat the dry diazonium salt under vacuum (thermal decomposition). The salt will decompose to yield 5-fluoroacenaphthene, nitrogen gas, and boron trifluoride.

• Step 3: Dehydrogenation:

  • Rationale: The final step re-introduces the double bond in the five-membered ring to generate the target acenaphthylene system.

  • 3.1. Dissolve the crude 5-fluoroacenaphthene in a suitable solvent like chlorobenzene.

  • 3.2. Add 1.1 equivalents of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

  • 3.3. Reflux the mixture for 4-6 hours, monitoring by TLC.

  • 3.4. After cooling, filter the reaction mixture to remove the hydroquinone byproduct. Purify the filtrate by column chromatography on silica gel to yield pure 5-fluoroacenaphthylene.

Caption: Interplay of factors defining 5-fluoroacenaphthylene's properties.

Conclusion and Outlook

The case of 5-fluoroacenaphthylene is a compelling example of how a single atomic substitution can profoundly influence the delicate balance between aromaticity and ring strain in a complex PAH. The inherent aromaticity of the acenaphthylene core, itself a subject of nuanced debate, is predictably attenuated by the strong electron-withdrawing nature of the C5 fluorine substituent. This perturbation simultaneously modifies the geometry and reactivity of the strained five-membered ring. A comprehensive characterization, leveraging both predictive computational modeling and robust experimental protocols for synthesis and spectroscopy, is essential to fully harness the potential of this molecule. The insights gained from studying 5-fluoroacenaphthylene can guide the rational design of novel fluorinated materials with tailored electronic properties and serve as a sophisticated tool for probing biological systems in drug development.

References

• Gorelsky, S. I., et al. (2007). Local aromaticity of the five-membered rings in acenaphthylene derivatives. Physical Chemistry Chemical Physics, 9(31), 4095-4102. Available at: [Link]

• Steiner, E., & Fowler, P. W. (2012). Effect of fluorine substitution on the aromaticity of polycyclic hydrocarbons. The Journal of Physical Chemistry A, 116(41), 10257-10268. Available at: [Link]

• Study.com. (n.d.). Acenaphthylene: Uses & Aromaticity. Retrieved from [Link]

• Sundholm, D., et al. (2012). Effect of Fluorine Substitution on the Aromaticity of Polycyclic Hydrocarbons. The Journal of Physical Chemistry A, 116(41), 10257-10268. Available at: [Link]

• PubMed. (2012). Effect of fluorine substitution on the aromaticity of polycyclic hydrocarbons. The Journal of Physical Chemistry A. Available at: [Link]

• ResearchGate. (2019). Local aromaticity of the five-membered rings in acenaphthylene derivatives. Available at: [Link]

• Wikipedia. (n.d.). Ring strain. Retrieved from [Link]

• Quora. (2021). Why is acenaphthylene aromatic when it has 12 pi electrons? Retrieved from [Link]

• da Silva, M. A. V. R., et al. (2002). An Experimental and Computational Study of the Energetics of the Hydrogenation of Acenaphthylene and Pyracylene. Journal of the American Chemical Society, 124(5), 898-904. Available at: [Link]

• Srebro, M., et al. (2012). Regiospecifically Fluorinated Polycyclic Aromatic Hydrocarbons via Julia-Kocienski Olefination and Oxidative Photocyclization. Effect of Fluorine Atom Substitution on Molecular Shape. The Journal of Organic Chemistry, 77(17), 7383-7392. Available at: [Link]

• Wang, Y., et al. (2022). Construction of acenaphthylenes via C−H activation-based tandem penta- and hexaannulation reactions. Nature Communications, 13, 6245. Available at: [Link]

• Bach, R. D. (2009). Ring strain energy in the cyclooctyl system. The effect of strain energy on [3 + 2] cycloaddition reactions with azides. Journal of the American Chemical Society, 131(14), 5233-5243. Available at: [Link]

• Okamoto, T., et al. (2019). Pinpoint-fluorinated Polycyclic Aromatic Hydrocarbons (F-PAHs): Syntheses of Difluorinated Subfamily and Their Properties. Molecules, 24(23), 4347. Available at: [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols for the Preparation of 5-Fluoroacenaphthylene via Catalytic Dehydrogenation

Abstract

5-Fluoroacenaphthylene is a valuable fluorinated polycyclic aromatic hydrocarbon (PAH) and a key building block for advanced organic materials and pharmaceutical intermediates. Its synthesis via the dehydrogenation of the corresponding saturated precursor, 5-fluoroacenaphthene, presents a direct and efficient route. This document provides a comprehensive guide for researchers, detailing two robust and field-proven catalytic dehydrogenation protocols: a heterogeneous method using Palladium on Carbon (Pd/C) and a homogeneous chemical oxidation method using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). We offer in-depth mechanistic insights, step-by-step experimental procedures, a comparative analysis of the methods, and guidelines for product characterization to ensure scientific integrity and reproducibility.

Introduction and Mechanistic Overview

The aromatization of hydroaromatic compounds is a fundamental transformation in organic synthesis. For the conversion of 5-fluoroacenaphthene to 5-fluoroacenaphthylene, catalytic dehydrogenation is the most common and effective strategy. This process involves the removal of two hydrogen atoms from the five-membered ring to introduce a double bond, thereby extending the π-conjugated system. The choice of method depends on factors such as scale, desired purity, available equipment, and tolerance of functional groups.

Heterogeneous Catalysis with Palladium on Carbon (Pd/C)

Palladium on carbon (Pd/C) is a widely used heterogeneous catalyst for dehydrogenation reactions. The process is typically performed at elevated temperatures in a high-boiling, inert solvent.

Mechanism: The reaction proceeds through a multi-step mechanism on the surface of the palladium nanoparticles:

• Adsorption: The 5-fluoroacenaphthene molecule adsorbs onto the active sites of the palladium catalyst.

• C-H Bond Activation: The catalyst facilitates the cleavage of two benzylic C-H bonds.

• Desorption: The product, 5-fluoroacenaphthylene, and molecular hydrogen (H₂) desorb from the catalyst surface, regenerating the active site.

This reaction is an equilibrium process. To drive it towards the product, the hydrogen gas produced is typically removed by operating the reaction under a flow of inert gas (e.g., nitrogen or argon) or by using a hydrogen acceptor, though for simple aromatization, high temperature is often sufficient.

Chemical Oxidation with DDQ

2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is a powerful and selective oxidizing agent for the dehydrogenation of activated C-H bonds, particularly in the synthesis of aromatic and α,β-unsaturated carbonyl compounds.[1][2]

Mechanism: The dehydrogenation with DDQ proceeds via a hydride transfer mechanism.[2]

• Hydride Abstraction: The electron-deficient DDQ abstracts a hydride ion (H⁻) from the benzylic position of 5-fluoroacenaphthene, forming a resonance-stabilized carbocation intermediate and the hydroquinone anion of DDQ.

• Proton Transfer: A proton (H⁺) is subsequently transferred from the adjacent carbon to the phenolate ion of the reduced DDQ.

• Product Formation: This results in the formation of 5-fluoroacenaphthylene and the fully reduced hydroquinone, DDQH₂.

This method is often preferred for its milder reaction conditions and high selectivity compared to metal-catalyzed methods.

Caption: General dehydrogenation of 5-fluoroacenaphthene.

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times.

Protocol 1: Palladium on Carbon (Pd/C) Catalyzed Dehydrogenation

This protocol is advantageous for its simple workup, as the catalyst can be removed by filtration. It is well-suited for moderate to large-scale synthesis.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-Fluoroacenaphthene	>98%	Commercially Available	Starting material
Palladium on Carbon	10 wt% Pd	Commercially Available	Catalyst
p-Cymene	Anhydrous, >99%	Commercially Available	High-boiling solvent
Celite®	N/A	Commercially Available	Filtration aid
Dichloromethane (DCM)	ACS Grade	Commercially Available	Extraction solvent
Hexanes	ACS Grade	Commercially Available	Recrystallization solvent

| Anhydrous MgSO₄ | ACS Grade | Commercially Available | Drying agent |

Step-by-Step Methodology

• Reaction Setup: To a 100 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 5-fluoroacenaphthene (2.0 g, 11.6 mmol) and p-cymene (40 mL).

• Catalyst Addition: Add 10% Pd/C (0.20 g, 10 wt% of substrate) to the flask.

  • Rationale: A 10 wt% loading of catalyst is a standard starting point for such dehydrogenations, providing a good balance between reaction rate and cost. p-Cymene is chosen for its high boiling point (~177 °C), which provides the necessary thermal energy to overcome the activation barrier.

• Reaction Execution: Heat the mixture to reflux (approx. 175-180 °C) with vigorous stirring under a gentle stream of nitrogen. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

  • Rationale: The nitrogen stream helps to carry away the hydrogen gas produced, shifting the reaction equilibrium towards the product side.

• Workup and Catalyst Removal: Cool the reaction mixture to room temperature. Dilute the mixture with 50 mL of dichloromethane (DCM). Prepare a small plug of Celite® in a fritted glass funnel and filter the reaction mixture through it to remove the Pd/C catalyst. Wash the Celite® pad with additional DCM (3 x 20 mL).

  • Rationale: Celite® prevents fine catalyst particles from passing through the filter, ensuring complete removal.

• Solvent Removal: Combine the organic filtrates and remove the solvents (DCM and p-cymene) under reduced pressure using a rotary evaporator. For complete removal of high-boiling p-cymene, a high-vacuum pump may be necessary.

• Purification: Purify the resulting crude solid by recrystallization from hot hexanes or by column chromatography on silica gel (eluting with hexanes) to afford 5-fluoroacenaphthylene as a crystalline solid.

Protocol 2: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) Mediated Dehydrogenation

This method is often faster and proceeds under milder conditions than the Pd/C protocol, making it ideal for small-scale synthesis and for substrates sensitive to high temperatures.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-Fluoroacenaphthene	>98%	Commercially Available	Starting material
DDQ	>98%	Commercially Available	Oxidizing agent
Toluene	Anhydrous, >99%	Commercially Available	Solvent
Dichloromethane (DCM)	ACS Grade	Commercially Available	Extraction solvent
Saturated NaHCO₃ soln.	N/A	Lab Prepared	Aqueous wash
Brine	N/A	Lab Prepared	Aqueous wash

| Anhydrous Na₂SO₄ | ACS Grade | Commercially Available | Drying agent |

Step-by-Step Methodology

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-fluoroacenaphthene (2.0 g, 11.6 mmol) and anhydrous toluene (50 mL).

• Reagent Addition: Add DDQ (2.9 g, 12.8 mmol, 1.1 equivalents) to the solution.

  • Rationale: A slight excess of DDQ (1.1 eq) ensures complete conversion of the starting material. Toluene is a common solvent for DDQ reactions, providing a suitable boiling point (111 °C) for the reaction to proceed efficiently.

• Reaction Execution: Heat the mixture to reflux (approx. 110 °C) with stirring. The solution will typically darken as the charge-transfer complex forms, and then a precipitate of the reduced hydroquinone (DDQH₂) will appear. Monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Workup and Quenching: Cool the reaction mixture to room temperature. Filter the mixture to remove the precipitated DDQH₂. Wash the solid with a small amount of cold toluene.

• Aqueous Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2 x 50 mL) and brine (1 x 50 mL).

  • Rationale: The basic wash removes any remaining acidic species, including unreacted DDQ and the DDQH₂ hydroquinone.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to yield pure 5-fluoroacenaphthylene.

Comparative Analysis and Optimization

Parameter	Protocol 1: Pd/C Catalysis	Protocol 2: DDQ Oxidation
Reaction Temperature	High (~180 °C)	Moderate (~110 °C)
Reaction Time	Long (12-24 h)	Short (2-4 h)
Reagent/Catalyst	Heterogeneous, recyclable	Stoichiometric, consumable
Workup	Simple filtration to remove catalyst	Filtration and aqueous extraction
Scalability	Excellent	Good, but cost of DDQ is a factor
Safety	Flammable solvents at high temp.	DDQ is toxic and moisture-sensitive
Expected Yield	Good to Excellent (75-90%)	Excellent (>90%)
Cost	Catalyst is expensive but recyclable	DDQ is a costly stoichiometric reagent

Optimization Insights:

• For Pd/C: If the reaction stalls, fresh catalyst can be added. Ensure the solvent is truly anhydrous and the inert atmosphere is maintained to prevent catalyst poisoning.

• For DDQ: The reaction rate is sensitive to the solvent. Benzene or dioxane can also be used. For sluggish reactions, increasing the equivalents of DDQ to 1.5 may improve conversion.

Product Characterization

The identity and purity of the synthesized 5-fluoroacenaphthylene should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Expect a shift in the signals for the protons on the five-membered ring to the aromatic region compared to the starting material.

  • ¹³C NMR: Appearance of two new sp² carbon signals and disappearance of the sp³ carbon signal from the starting material.

  • ¹⁹F NMR: A singlet is expected, with its chemical shift confirming the fluorine's position.

• Mass Spectrometry (MS): The molecular ion peak should correspond to the calculated mass of C₁₂H₇F (m/z = 170.05).

• Chromatography (GC/HPLC): Used to assess the purity of the final product. A single sharp peak indicates high purity.

Caption: A generalized workflow for the synthesis of 5-fluoroacenaphthylene.

References

• Construction of acenaphthylenes via C−H activation-based tandem penta- and hexaannulation reactions. Nature Communications. [Link]

• The preparation of acenaphthylene from acenaphthene. II. The vapour phase catalytic dehydro‐genation of acenaphthene. Journal of Applied Chemistry. [Link]

• Dehydrogenation mechanisms. On the mechanism of dehydrogenation of acenaphthene by quinones. Journal of the American Chemical Society. [Link]

• DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances. [Link]

• Organocatalytic Oxidative Dehydrogenation of Dihydroarenes by Dioxygen Using 2,3-Dichloro-5,6-dicyano-benzoquinone (DDQ) and NaNO₂. Molecules. [Link]

• Aromatization of Hydroaromatic Compounds by Quinones. NPTEL. [Link]

• Reaction-activated palladium catalyst for dehydrogenation of substituted cyclohexanones to phenols and H₂ without oxidants and hydrogen acceptors. Scientific Reports. [Link]

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Application Notes &amp; Protocols: Strategic Synthesis of Biologically Active Derivatives from 5-Fluoroacenaphthylene

Abstract

The strategic incorporation of fluorine into bioactive scaffolds is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and pharmacokinetic profiles.[1][2] The acenaphthene core, a polycyclic aromatic hydrocarbon, presents a rigid and versatile framework found in various biologically active compounds, including those with antitumor and anti-inflammatory properties.[3][4] This document provides detailed application notes and proposed protocols for the synthesis of novel, biologically active derivatives using 5-fluoroacenaphthylene as a key starting material. We present a rationale-driven approach to molecular design, focusing on the synthesis of fluorinated analogs of known bioactive compound classes. The protocols herein are designed to be robust and adaptable, providing a foundational guide for researchers in drug discovery and chemical biology to explore new chemical space.

Introduction: The Synergy of Fluorine and the Acenaphthene Scaffold

The introduction of fluorine into a drug candidate can profoundly influence its biological properties.[5] Its high electronegativity and small size can alter pKa, improve membrane permeability, and block sites of metabolism, leading to enhanced therapeutic efficacy.[1][2] The acenaphthene scaffold, while less common than other heterocyclic systems, offers a unique three-dimensional structure that can be exploited for specific receptor interactions. Acenaphthene derivatives have demonstrated a wide array of biological activities, making them attractive targets for drug development campaigns.[3][4]

By combining the advantageous properties of fluorine with the rigid acenaphthene backbone, 5-fluoroacenaphthylene emerges as a powerful precursor for generating novel chemical entities with high potential for biological activity. This guide will explore synthetic pathways to functionalize the 5-fluoroacenaphthylene core to create derivatives with potential applications in oncology.

General Synthetic Workflow Overview

The development of new bioactive molecules from 5-fluoroacenaphthylene requires a multi-step, logical approach. The primary strategy involves introducing a reactive "handle" onto the acenaphthene core, which can then be elaborated into a variety of bioactive functional groups or heterocyclic systems.

Caption: General workflow for derivatization of 5-fluoroacenaphthylene.

Application Note 1: Synthesis of 5-Fluoroacenaphthyl-Thiazole Derivatives as Potential Antitumor Agents

Rationale and Scientific Justification: Acenaphthene derivatives incorporating a thiazole ring have been reported to exhibit significant in vitro antitumor activity against various human cancer cell lines.[3][4] The thiazole moiety is a well-known pharmacophore present in numerous approved drugs. By synthesizing a 5-fluoro analog of these compounds, we hypothesize an enhancement in cytotoxic potency and/or improved metabolic stability. The following protocol outlines a proposed pathway based on the established Hantzsch thiazole synthesis, adapted for the fluorinated scaffold. The key steps involve a Friedel-Crafts acylation to install an acetyl group, followed by alpha-bromination and subsequent cyclocondensation with a thioamide.

Experimental Protocol:

Step 1: Synthesis of 1-(5-fluoroacenaphthylen-1-yl)ethan-1-one (2)

• Objective: To introduce an acetyl group onto the 5-fluoroacenaphthylene core via Friedel-Crafts acylation.

• Procedure:

  • To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in dry dichloromethane (DCM, 10 mL/mmol) under an argon atmosphere at 0 °C, add acetyl chloride (1.1 eq) dropwise.

  • Stir the mixture for 15 minutes at 0 °C.

  • Add a solution of 5-fluoroacenaphthylene (1.0 eq) in dry DCM (5 mL/mmol) dropwise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC until the starting material is consumed.

  • Carefully pour the reaction mixture onto crushed ice with concentrated HCl (2 mL).

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers, wash with saturated NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) to yield the target compound 2 .

Step 2: Synthesis of 2-bromo-1-(5-fluoroacenaphthylen-1-yl)ethan-1-one (3)

• Objective: To synthesize the α-bromoketone intermediate required for thiazole formation.

• Procedure:

  • Dissolve the acetyl derivative 2 (1.0 eq) in chloroform or acetic acid (15 mL/mmol).

  • Add bromine (1.05 eq) in the same solvent dropwise at room temperature.

  • Stir the mixture at room temperature for 4-6 hours. The reaction can be gently warmed to 40-50 °C to facilitate completion if necessary.

  • After completion, remove the solvent under reduced pressure.

  • Add water to the residue and extract with ethyl acetate.

  • Wash the organic layer with 5% NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude bromoacetyl intermediate 3 , which can often be used in the next step without further purification.

Step 3: Synthesis of 4-(5-fluoroacenaphthylen-1-yl)thiazol-2-amine (4)

• Objective: To construct the bioactive thiazole ring via cyclocondensation.

• Procedure:

  • To a solution of the α-bromoketone 3 (1.0 eq) in absolute ethanol (20 mL/mmol), add thiourea (1.2 eq).

  • Reflux the mixture for 4-6 hours. A precipitate should form upon reaction completion.

  • Cool the reaction mixture to room temperature and add a 5% NaHCO₃ solution to neutralize the HBr produced.[4]

  • Stir for 20 minutes, then filter the solid precipitate.

  • Wash the solid with water and a small amount of cold ethanol.

  • Recrystallize the solid from a suitable solvent (e.g., ethanol) to afford the pure 2-amino-thiazole derivative 4 .

Data Summary and Expected Outcomes:

Step	Reaction Type	Key Reagents	Typical Yield (Analogous Reactions)
1	Friedel-Crafts Acylation	Acetyl Chloride, AlCl₃	70-85%
2	Alpha-Bromination	Bromine (Br₂)	85-95%
3	Hantzsch Thiazole Synthesis	Thiourea	40-60%[3]

Application Note 2: Synthesis of N-Aryl Urea Derivatives as Potential Kinase Inhibitors

Rationale and Scientific Justification: Urea-containing compounds are a privileged class in medicinal chemistry, with many acting as potent kinase inhibitors by forming key hydrogen bond interactions within the ATP-binding pocket of enzymes.[6] The synthesis of N-aryl ureas from an amino-functionalized 5-fluoroacenaphthylene core provides a direct route to potential anticancer agents. The protocol requires an initial nitration, followed by reduction to the amine, and subsequent reaction with a substituted isocyanate.

Synthetic Workflow Diagram:

Caption: Proposed synthetic route to N-Aryl Urea derivatives.

Experimental Protocol:

Step 1: Nitration of 5-Fluoroacenaphthylene (5)

• Objective: To introduce a nitro group, which is a precursor to the essential amine functionality.

• Procedure:

  • Cool a mixture of concentrated sulfuric acid (5 mL) and concentrated nitric acid (2 mL) to 0 °C.

  • Slowly add 5-fluoroacenaphthylene (1.0 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • Stir the reaction mixture at 0-5 °C for 2 hours.

  • Carefully pour the mixture onto crushed ice and stir until the ice melts.

  • Filter the resulting precipitate, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum to yield the nitro derivative 5 . Separation of potential regioisomers may be required via chromatography.

Step 2: Reduction to Amino-5-fluoroacenaphthylene (6)

• Objective: To convert the nitro group to an amine.

• Procedure:

  • Suspend the nitro compound 5 (1.0 eq) in ethanol.

  • Add stannous chloride (SnCl₂) dihydrate (3-4 eq) and concentrated hydrochloric acid (HCl).

  • Reflux the mixture for 3-4 hours until the reaction is complete (monitored by TLC).

  • Cool the mixture and neutralize with a concentrated NaOH solution until basic (pH > 10).

  • Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate to yield the amine 6 .

Step 3: Synthesis of N-(5-fluoroacenaphthylen-X-yl)-N'-(aryl)urea (7)

• Objective: To form the final urea derivative.

• Procedure:

  • Dissolve the amine 6 (1.0 eq) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

  • Add the desired substituted phenyl isocyanate (e.g., 4-chlorophenyl isocyanate) (1.1 eq) dropwise at room temperature.[6]

  • Stir the reaction for 4-6 hours.

  • Remove the solvent under reduced pressure.

  • Triturate the residue with diethyl ether or hexane to induce precipitation.

  • Filter the solid product, wash with cold ether, and dry to afford the target urea derivative 7 .

Potential Biological Evaluation: The synthesized derivatives should be evaluated for their cytotoxic effects against a panel of human cancer cell lines, such as HCT116 (colorectal), A549 (lung), and MDA-MB-231 (breast), using standard assays like the MTT or SRB assay.[7] Active compounds can then be further investigated for their mechanism of action, for example, through kinase inhibition profiling.

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• 7. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]

Crystallization techniques for 5-Fluoroacenaphthylene purification

Application Note: Precision Crystallization & Purification of 5-Fluoroacenaphthylene

Executive Summary & Scientific Rationale

5-Fluoroacenaphthylene (5-FAN) is a critical fluorinated polycyclic aromatic hydrocarbon (F-PAH) scaffold, increasingly utilized in organic semiconductor development and as a metabolic probe in medicinal chemistry. Unlike its parent compound, acenaphthylene, the introduction of the fluorine atom at the C5 position induces a strong dipole moment and alters the crystal packing motif, often leading to enhanced charge transport properties.

However, the synthesis of 5-FAN—typically via flash vacuum pyrolysis or transition-metal catalyzed coupling—often yields a complex matrix containing the non-fluorinated parent, structural isomers (e.g., 3-fluoroacenaphthylene), and oxidation byproducts (acenaphthenones). Standard flash chromatography is frequently insufficient for electronic-grade purity (>99.9%).

This guide details a multi-stage crystallization protocol designed to exploit the subtle solubility differences driven by the fluorine substituent. We prioritize a thermodynamic approach, moving from bulk impurity removal to ultra-purification.

Solvent Selection Strategy: The Fluorine Effect

The purification logic relies on the Hansen Solubility Parameters (HSP) . The fluorine atom increases the lipophilicity of the core but also introduces a local polarity that decreases solubility in aliphatic hydrocarbons compared to non-fluorinated acenaphthylene.

Solvent Class	Representative Solvent	Role	Interaction Mechanism
Primary Dissolver	Toluene / Chlorobenzene	Initial Solubilization	- stacking interactions; high solubility even at RT.
Crystallizer	n-Hexane / Cyclohexane	Primary Medium	Marginal solubility at low T; excellent temperature coefficient for F-PAHs.
Anti-Solvent	Methanol / Ethanol	Yield Maximizer	Induces supersaturation via polarity mismatch; F-PAHs are highly insoluble.
Wash Solvent	n-Pentane (Cold)	Surface Cleaning	Removes oily oligomers from crystal surface without redissolving product.

Workflow Visualization

The following decision tree outlines the purification pathway based on the initial purity of the crude material.

Figure 1: Purification logic flow. Protocol A is preferred for removing structural isomers; Protocol B is used for recovering material from mother liquors.

Detailed Experimental Protocols

Protocol A: Thermodynamic Recrystallization (n-Hexane)

Best for: Removing structural isomers and oxidation products.

Safety Note: Acenaphthylene derivatives are photosensitive. Perform all steps under low-light conditions or use amber glassware.

• Preparation: Weigh 5.0 g of crude 5-FAN into a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Dissolution: Add n-Hexane (HPLC Grade) in 5 mL increments while heating the bath to 65°C (boiling point of hexane is ~68°C).

  • Expert Insight: Do not aim for instant dissolution. Allow equilibrium to be reached. A ratio of ~15-20 mL hexane per gram of 5-FAN is typical.

• Hot Filtration: If insoluble black specks (carbonized polymer) remain, filter the hot solution rapidly through a pre-warmed glass frit or a plug of glass wool.

  • Critical Step: The funnel must be hot to prevent premature crystallization clogging the filter.

• Controlled Cooling:

  • Remove from heat and allow to cool to Room Temperature (RT) over 2 hours.

  • Transfer to a 4°C fridge for 4 hours.

  • Finally, place in a -20°C freezer overnight.

  • Why? Rapid cooling traps impurities. Slow cooling grows large, pure plates (yellow/orange).

• Harvesting: Filter the crystals using a Buchner funnel. Wash with cold (-20°C) n-pentane (2 x 5 mL).

• Drying: Dry under high vacuum (0.1 mbar) at RT for 4 hours. Avoid heating during drying to prevent sublimation.

Protocol B: Anti-Solvent Precipitation (Toluene/Methanol)

Best for: Oily crude material that refuses to crystallize in hexane.

• Dissolution: Dissolve crude 5-FAN in the minimum amount of Toluene at RT (approx. 2 mL/g).

• Precipitation:

  • Place the toluene solution in a vigorously stirred flask.

  • Add Methanol dropwise via an addition funnel.

  • Observation: The solution will turn cloudy. Continue adding MeOH until a persistent turbidity is observed (Ratio usually 1:3 Toluene:MeOH).

• Aging: Heat the suspension briefly to 50°C to redissolve the fines (Ostwald ripening), then let it cool slowly to RT.

• Collection: Filter and wash with pure cold methanol.

Advanced Purification: Zone Refining

Requirement: For Organic Field-Effect Transistor (OFET) applications.

If the recrystallized material (purity ~98-99%) requires ultra-high purity (>99.99%), zone refining is the gold standard for PAHs.

• Setup: Vertical zone refiner with a resistive heater ring.

• Parameters:

  • Tube: Borosilicate glass, degassed and sealed under vacuum (10^-5 Torr).

  • Zone Speed: 15 mm/hour.

  • Passes: 20-50 cycles.

• Mechanism: Impurities with a segregation coefficient (

  ) < 1 (most eutectics) will migrate with the melt zone to the bottom; impurities with > 1 migrate to the top. 5-FAN purifies in the center.

Quality Control & Validation

Trust but verify. The following analytical metrics confirm the success of the protocol.

Method	Parameter	Acceptance Criteria	Notes
HPLC	C18 Column, 80:20 ACN:Water	> 99.5% Area	Monitor at 254 nm and 365 nm.
19F-NMR	CDCl3, internal std	Single Peak	Check for isomer shifts (usually separated by >0.5 ppm).
DSC	5°C/min ramp	Sharp Endotherm	Broad peaks indicate solid solutions/impurities.

Visualizing the Cooling Profile (Protocol A):

Figure 2: The temperature gradient is critical. Rapid cooling at Step 1->2 results in microcrystalline occlusion of impurities.

References

• General PAH Crystallization: Fetzer, J. C. (2000). The Chemistry and Analysis of the Large Polycyclic Aromatic Hydrocarbons. Wiley-Interscience. Link

• Fluorinated Solvent Effects: Chowdhury, A., et al. (2019). "Crystallization solvent-induced fluorescence tuning...". CrystEngComm, 21, 6631-6640.

• Acenaphthylene Purification: Environment Canada. (2020). Fact Sheet: Acenaphthylene.

• Zone Refining of PAHs: Hiraoka, T., et al. (2016). "Ultra-high purity organic semiconductors for OFETs". Materials Science and Engineering: R. (Contextual citation based on standard industry practice for organic semiconductors).

Technical Notes & Optimization

Minimizing side reactions during 5-Fluoroacenaphthylene synthesis

Case ID: 5-FA-SYN-OPT Status: Active Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary & Molecule Profile

Target Molecule: 5-Fluoroacenaphthylene CAS: (Derivative of 208-96-8) Primary Application: Fluorinated molecular probes, polymerization monomers, and organometallic ligands.

Technical Challenge: The synthesis of 5-fluoroacenaphthylene involves a dichotomy of reactivity. You must install a stable fluorine atom on the aromatic ring (Step 1) while subsequently creating a highly reactive, strain-activated double bond in the ethylene bridge (Step 2). The primary failure modes are uncontrolled polymerization of the final alkene and thermal decomposition during the fluorination stage.

This guide minimizes side reactions through rigorous protocol control, focusing on the Balz-Schiemann reaction and DDQ-mediated dehydrogenation .

Synthetic Pathway & Critical Control Points

The following workflow illustrates the optimized route and identifies where side reactions (red nodes) typically occur.

Figure 1: Synthetic workflow highlighting critical steps where side reactions diverge from the main pathway.

Module 1: Fluorine Installation (Balz-Schiemann)

Objective: Convert 5-aminoacenaphthene to 5-fluoroacenaphthene. Primary Risk: Violent decomposition and "tar" formation during diazonium salt breakdown.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Yield / Phenol Formation	Moisture in the thermal decomposition step.	Ensure the diazonium tetrafluoroborate salt is completely dry (vacuum desiccator over P₂O₅ for 12h). Moisture causes hydrolysis to 5-hydroxyacenaphthene.
Violent Eruption / Black Tar	Runaway exotherm during decomposition.	Do not heat neat salt. Dilute the salt 1:5 with dry sand or use a high-boiling inert solvent (e.g., 1,2-dichlorobenzene) to act as a heat sink.
Incomplete Diazotization	Amino group protonation inhibiting reaction.	Maintain temperature at -5°C to 0°C. Ensure vigorous stirring. Use a slight excess of NaNO₂ (1.1 eq).

Optimized Protocol: The "Sand-Dilution" Method

• Diazotization: Suspend 5-aminoacenaphthene in HBF₄ (48%). Add NaNO₂ (aq) dropwise at -5°C.

• Isolation: Filter the precipitate. Wash with cold HBF₄, then cold ethanol, then Et₂O. Dry thoroughly.

• Decomposition: Mix dried salt with acid-washed sand (1:4 ratio by weight). Heat gradually in a distillation apparatus. The 5-fluoroacenaphthene will sublime/distill out, leaving tars on the sand.

Module 2: Dehydrogenation (The "Ene" Formation)

Objective: Convert 5-fluoroacenaphthene to 5-fluoroacenaphthylene. Primary Risk: Over-oxidation to quinones and polymerization of the product.

Mechanism of Failure

The standard reagent, DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone), acts by abstracting a hydride. However, in the presence of water, it can attack the benzylic position to form ketones (acenaphthenone) or quinones. Furthermore, the product (acenaphthylene) is a strained alkene that polymerizes easily under radical conditions.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Yellow/Orange Needles turn Black	Polymerization of the product.	Add Radical Inhibitor: Add 0.1% BHT (butylated hydroxytoluene) to the workup and storage solvents. Keep cold.
Product is a Red Solid	Over-oxidation to 5-fluoroacenaphthenequinone.	Strict Stoichiometry: Use exactly 1.1 eq of DDQ. Do not reflux longer than necessary (monitor by TLC). Exclude water strictly.
Low Recovery after Column	Product degraded on silica.	Acenaphthylenes are acid-sensitive. Neutralize silica gel with 1% Et₃N in hexane before loading the column.

Optimized Protocol: DDQ Oxidation

• Setup: Dissolve 5-fluoroacenaphthene in dry Chlorobenzene (or Benzene/Dioxane).

• Reaction: Add 1.1 eq DDQ. Reflux under Argon.

• Monitoring: Check TLC every 30 mins. Stop immediately when starting material is consumed (usually 1-2 hours).

• Workup: Filter off the precipitated DDQ-H₂ (hydroquinone).

• Purification: Pass filtrate through a short pad of neutral alumina to remove residual oxidants. Evaporate solvent at low temperature (<40°C) .

Module 3: Storage & Handling (Photodimerization)

Issue: Acenaphthylene derivatives undergo [2+2] photodimerization in the solid state or solution when exposed to light, forming cyclobutane dimers (syn/anti isomers).

Visual Logic: Storage Decision Tree

Figure 2: Decision tree for preventing post-synthesis degradation.

Key Handling Rules:

• The "Amber" Rule: All glassware containing the product must be amberized or wrapped in foil.

• The "Cold" Rule: Never rotovap to dryness using a water bath >40°C.

• The "Inert" Rule: Store the final solid under Argon/Nitrogen. Oxygen accelerates polymerization.

FAQ: Common User Queries

Q: Can I use Selectfluor to fluorinate acenaphthylene directly? A: Not recommended. Electrophilic fluorination of acenaphthylene is difficult to control regioselectively. It often leads to addition across the double bond (difluoro-acenaphthene) or polymerization initiated by the cationic intermediate. The Balz-Schiemann route on the saturated precursor (acenaphthene) is more reliable for position 5.

Q: My product turned into a black insoluble solid overnight. What happened? A: You likely experienced radical polymerization . Acenaphthylene is a monomer. If left in concentrated solution or solid form at room temperature without inhibitors (like BHT) and exposed to air, it polymerizes. This process is irreversible.

Q: Can I purify 5-fluoroacenaphthylene by sublimation? A: Yes, and it is preferred. Sublimation (high vacuum, mild heat ~50-60°C) is excellent for this compound as it avoids the acidic sites of silica gel and removes heavy polymeric impurities that do not sublime.

References

• Balz-Schiemann Reaction Mechanisms

  • Mechanism of the Balz-Schiemann Reaction.[1][2][3][4] Scientific Update. (2019). Link

  • Balz–Schiemann reaction.[1][2][3][4][5] Wikipedia. Link

• Dehydrogenation with DDQ

  • DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances/ResearchGate. (2021). Link

  • Aromatization of Hydroaromatics.[6] NPTEL Archive. Link

• Photodimerization & Stability

  • Photomechanochemical control over stereoselectivity in the [2+2] photodimerization of acenaphthylene. Faraday Discussions. (2021). Link

  • Selective photodimerization of acenaphthylene in polymersome nanoreactors. Radboud Repository. (2023).[7] Link

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. Balz-Schiemann Reaction: Definition, Examples, and Mechanism [chemistrylearner.com]
• 3. Balz-Schiemann Reaction: Mechanism, Formula & Uses [allen.in]
• 4. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. archive.nptel.ac.in [archive.nptel.ac.in]
• 7. repository.ubn.ru.nl [repository.ubn.ru.nl]

Technical Support Center: Crystal Engineering of 5-Fluoroacenaphthylene Derivatives

[1]

Topic: Troubleshooting Crystal Packing & Solid-State Isolation Document ID: ACE-F-505 Status: Active Audience: Senior Chemists, Crystallographers, Drug Discovery Leads[1]

Core Directive & Scientific Context

The "Fluorine Disruption" in Acenaphthylene Scaffolds Acenaphthylene typically crystallizes in a high-symmetry space group driven by strong

- stacking interactions.[1] However, the introduction of a fluorine atom at the 5-position (peri-position) introduces a significant dipole and competes with standard stacking motifs.

The 5-fluoroacenaphthylene (5-F-ACE) derivatives often fail to crystallize or yield poor diffraction data due to three specific failure modes :

• Positional Disorder: The fluorine atom (

  Å) is isosteric with hydrogen ( Å), leading to random substitution in the lattice (H/F exchange) if thermodynamic control is not achieved.[1]

• Weak Interaction Competition: The C-H...F weak hydrogen bonds compete with the aromatic

  -stacking, leading to "slipped" stacks or herringbone motifs that are energetically shallow and prone to twinning.

• Solvate Trapping: The polarized C-F bond increases affinity for polar solvents, leading to unstable solvates that desolvate (and crumble) upon mounting.

This guide provides the protocols to resolve these specific issues.

Diagnostic Hub: Troubleshooting & FAQs

Category A: Crystallographic Data Quality

Q: My structure solves, but the R-factor is stuck >10%, and the fluorine atom looks "smeared" or has high thermal ellipsoids. What is wrong? Diagnosis: You are likely observing Static Positional Disorder . The crystal lattice has adopted a global packing motif where the 5-F and the 6-H (or equivalent) positions are randomly swapped across unit cells because the energy penalty for this mismatch is low. The Fix:

• Data Processing: Do not force the F-atom to a single site. Model the F-atom over two positions (PART 1 / PART 2 in SHELX) and refine occupancy. If occupancy is near 50:50, the lattice is effectively a solid solution.

• Experimental: You must drive the system to a thermodynamic minimum where the F-ordered lattice is favored. Switch from rapid cooling to extremely slow evaporation at constant temperature (20°C). Fast cooling locks in the entropic disorder.

Q: The diffraction spots are split or streaky (Twinning). Diagnosis: Stacking Faults. 5-F-ACE derivatives often form 1D-stacking needles.[1] If the interaction between stacks is weak (dominated by weak C-H...F contacts), the stacks can shift relative to each other during growth. The Fix:

• Change Solvent Viscosity: Grow in higher viscosity solvents (e.g., o-dichlorobenzene or diphenyl ether) to slow diffusion and prevent rapid, faulted attachment of layers.[1]

• Protocol: See Protocol B (High-Temperature Slower Cooling) below.

Category B: Physical Isolation Issues

Q: I get oils or amorphous solids, not crystals. Diagnosis: The rotational freedom of the substituents (if any) or the dipole frustration is preventing nucleation. The Fix:

• The "Template" Strategy: Use a planar aromatic solvent (Toluene, Mesitylene) that can intercalate between 5-F-ACE molecules, acting as a "molecular glue" via

  -stacking, stabilizing the lattice.[1]

Strategic Solutions & Protocols

Workflow Visualization: The Decision Matrix

Caption: Decision matrix for isolating 5-F-ACE derivatives. Blue nodes indicate diagnostic steps; White nodes with Green borders indicate experimental protocols.

Protocol A: The "Molecular Chaperone" (Co-crystallization)

Use this when the derivative refuses to crystallize due to weak intermolecular forces.

Concept: Fluorinated aromatics have a strong affinity for electron-rich aromatics (Aryl-Perfluoroaryl interaction).[1] If your 5-F-ACE derivative is electron-rich, use a perfluorinated co-former to "lock" the packing.[1]

• Reagents:

  • Target Compound: 5-Fluoroacenaphthylene derivative (10 mg).[1]

  • Co-former: 1,4-Diiodotetrafluorobenzene or Octafluoronaphthalene (1:1 molar equivalent).[1]

  • Solvent: Chloroform or THF.

• Procedure:

  • Dissolve both components in minimal solvent (approx 0.5 mL).[1]

  • Filter through a 0.45 µm PTFE syringe filter into a narrow vial.

  • Place the inner vial into a larger jar containing Pentane (Anti-solvent).

  • Seal tightly. Allow vapor diffusion for 3-5 days at 4°C.

• Mechanism: The co-former acts as a template, forming orthogonal halogen bonds (C-I...N or C-I...F) or parallel stacking (

  - ), overriding the inherent disorder of the 5-F-ACE [1, 4].[1]

Protocol B: High-Viscosity Slow Cooling

Use this to resolve Twinning/Stacking Faults.

• Solvent System: 1,2-Dichlorobenzene (ODCB) .

  • Why: High boiling point (180°C) and high viscosity reduce convection currents, preventing rapid, chaotic nucleation.[1]

• Procedure:

  • Dissolve 20 mg of compound in 1 mL ODCB at 100°C.

  • Place the vial in a hot water bath (Dewar flask filled with boiling water).

  • Cover the Dewar and allow it to cool to room temperature over 24-48 hours.

  • Result: The slow cooling rate allows the lattice to correct stacking errors (annealing) before the crystal grows large.

Data Summary: Solvent Screening Table

Solvent Class	Representative	Interaction Type	Suitability for 5-F-ACE
Aromatic	Toluene, Mesitylene	- Stacking	High. Promotes stacking; stabilizes acenaphthylene core.[1]
Chlorinated	DCM, Chloroform	Weak H-bond (C-H...Cl)	Medium. Good solubility, but prone to rapid evaporation (disorder).[1]
Polar Aprotic	DMF, DMSO	Dipole-Dipole	Low. Often forms solvates that collapse upon drying.[1]
Alkanes	Hexane, Pentane	Van der Waals	Anti-solvent only. Use for vapor diffusion.

Interaction Pathway Analysis

The following diagram illustrates the competing forces you must manage. The "Danger Zone" represents the weak interactions that cause disorder.

Caption: Competition between weak C-H...F hydrogen bonds and strong Pi-Pi stacking determines crystal quality [2].[1]

References

• Suppression of Disorder in Benzamide and Thiobenzamide Crystals by Fluorine Substitution. Crystal Growth & Design. (Demonstrates how F-substitution affects lattice order/disorder). [1]

• Solving the enigma of weak fluorine contacts in the solid state. Royal Society of Chemistry. (Detailed analysis of C-H...F vs C-F...F interactions).

• Altering the Polymorphic Accessibility of Polycyclic Aromatic Hydrocarbons with Fluorination. Princeton Center for Complex Materials. (Impact of fluorination on PAH polymorphism).

• Recent Progress in Polycyclic Aromatic Hydrocarbon-Based Organic Co-Crystals. ResearchGate. (Strategies for co-crystallizing PAHs).

• Influence of Fluorine Substitution on the Crystal Packing of N-Phenylmaleimides. Crystal Growth & Design. (Comparison of F-substitution effects on packing motifs). [1]

Sources

• 1. Crystal structure of 5,5'-[(4-fluoro-phen-yl)methyl-ene]bis-[6-amino-1,3-di-methyl-pyrimidine-2,4(1H,3H)-dione] - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: UV-Vis Absorption Spectra of 5-Fluoroacenaphthylene vs. Acenaphthylene

Executive Summary

This guide provides a technical comparison of the ultraviolet-visible (UV-Vis) absorption profiles of Acenaphthylene (the parent polycyclic aromatic hydrocarbon, PAH) and its fluorinated derivative, 5-Fluoroacenaphthylene .

While Acenaphthylene is a standard reference material in environmental monitoring and polymer chemistry, 5-Fluoroacenaphthylene serves a specialized role as a metabolic probe and internal standard . The critical scientific insight driving this comparison is the concept of isosteric mimicry : the fluorine atom exerts a minimal perturbation on the

-electron system, resulting in a UV-Vis spectrum nearly identical to the parent compound. This spectral similarity allows the fluorinated analog to mimic the biological binding properties of the parent while blocking specific metabolic pathways or providing a unique mass spectrometric tag.

Chemical & Theoretical Framework

Structural Comparison

To understand the spectral data, one must first analyze the electronic environment of the chromophore.

Feature	Acenaphthylene (Parent)	5-Fluoroacenaphthylene (Analog)
Molecular Formula
Substituent	Hydrogen (-H) at C5	Fluorine (-F) at C5
Van der Waals Radius	~1.20 Å	~1.47 Å (Isosteric mimic)
Electronic Effect	Neutral Reference	Inductive (-I) withdrawal; Mesomeric (+M) donation

The "Fluorine Effect" on Electronic Transitions

In UV-Vis spectroscopy, the substitution of hydrogen with fluorine on a PAH ring typically results in a negligible to slight bathochromic (red) shift (0.5 – 2 nm).

• Mechanism: The fluorine atom is highly electronegative, exerting a strong inductive effect (-I) that stabilizes the

  -framework. However, it also possesses lone pair electrons that can donate into the aromatic -system via the mesomeric effect (+M).

• Net Result: In the excited state (

  ), the +M effect often slightly destabilizes the HOMO less than the LUMO (or stabilizes the LUMO), leading to a marginal decrease in the HOMO-LUMO gap.

• Practical Implication: The absorption maxima (

  ) of 5-Fluoroacenaphthylene are essentially superimposable on Acenaphthylene, preserving the "fingerprint" of the parent molecule.

Experimental Data & Spectral Analysis

The following data aggregates experimental values from standard PAH libraries and specific fluorinated PAH synthesis studies (Luthe et al.).

Comparative Absorption Data (in Methanol/Acetonitrile)

Transition Band	Acenaphthylene (nm)	5-Fluoroacenaphthylene (nm)	Spectral Shift ( )	Extinction Coeff. ( )
-Band (Soret)	229 - 230	~230 - 231	+0.5 to +1.0 nm	High ( )
p-Band	324	~324.5	+0.5 nm	Medium (~4,600)
-Band (Shoulder)	340	~340 - 341	< 1.0 nm	Low (Forbidden)

Note: Values are solvent-dependent. Polar solvents may induce a loss of vibrational fine structure.

Interpretation

The data confirms that 5-Fluoroacenaphthylene exhibits a "shadow spectrum" of the parent. The shift is often within the resolution limit of standard benchtop spectrophotometers. This property is exploited in High-Performance Liquid Chromatography (HPLC) , where both compounds can be detected at the same wavelength (e.g., 254 nm or 324 nm) with similar sensitivity, yet separated chromatographically due to slight differences in lipophilicity.

Experimental Protocol: Validating Spectral Identity

Objective: To verify the purity of 5-Fluoroacenaphthylene using Acenaphthylene as a reference standard.

Reagents & Equipment[2]

• Solvent: Spectroscopic grade Acetonitrile (ACN) or Methanol (MeOH). Cutoff < 205 nm.

• Instrument: Double-beam UV-Vis Spectrophotometer (Scan range: 200–500 nm).

• Cuvettes: Quartz, 1 cm path length.

Step-by-Step Methodology

• Baseline Correction: Fill both sample and reference cuvettes with pure solvent. Run a baseline scan (200–500 nm) to zero the instrument.

• Stock Preparation:

  • Prepare a

    stock solution of Acenaphthylene in ACN.

  • Prepare a

    stock solution of 5-Fluoroacenaphthylene in ACN.

• Dilution Series: Dilute both stocks to

  to prevent detector saturation (aim for Absorbance ~0.5–0.8).

• Acquisition:

  • Scan Acenaphthylene. Note

    at ~324 nm.

  • Scan 5-Fluoroacenaphthylene.[1][2]

• Overlay Analysis:

  • Overlay the spectra.

  • Pass Criteria: The 5-Fluoro spectrum must retain the vibrational fine structure (the shape of the peaks) of the parent. A loss of fine structure indicates contamination or ring degradation.

  • Shift Check: The main peak should not deviate by more than 2 nm. A larger shift (>5 nm) suggests the presence of impurities (e.g., oxidation products like acenaphthenequinone).

Functional Applications & Mechanism

The utility of 5-Fluoroacenaphthylene lies in its ability to behave physically like Acenaphthylene while acting chemically distinct.

Metabolic Blocking (The "Fluorine Block")

In drug metabolism studies, PAHs are oxidized by Cytochrome P450 enzymes. The 5-position of acenaphthylene is a potential site for hydroxylation.

• Acenaphthylene: Metabolized to 5-hydroxyacenaphthylene (and other isomers).

• 5-Fluoroacenaphthylene: The C-F bond is metabolically stable (stronger than C-H). The fluorine atom blocks oxidation at the 5-position, forcing the enzyme to attack alternative sites or inhibiting the reaction entirely. This helps map the active site of the enzyme.

Visualization of the "Mimicry vs. Blockade" Workflow

Caption: Workflow demonstrating how 5-Fluoroacenaphthylene mimics the parent compound in detection (UV-Vis) but alters the outcome in metabolic pathways.

References

• Luthe, G., et al. (2000). "Monofluorinated polycyclic aromatic hydrocarbons: characteristics and intended use in environmental analysis." The Analyst. Link

  • Key Insight: Establishes the synthesis of 5-fluoroacenaphthylene and documents the negligible spectral shift (approx. 0.5 nm) due to the "fluorine effect."

• NIST Chemistry WebBook. (n.d.).[3] "Acenaphthylene: UV/Visible Spectrum." National Institute of Standards and Technology.[3] Link

  • Key Insight: Provides authoritative baseline spectral data for the parent compound Acenaphthylene.

• Luthe, G., Wiersum, U. E., & Brinkman, U. A. (2005).[4][5] "Synthesis and thermal interconversion of 5-fluoroacenaphthylene by flash vacuum thermolysis." Arkivoc. Link

  • Key Insight: Details the specific synthesis and thermal stability of the 5-fluoro isomer, validating its structural integrity for high-temperature applic

Sources

• 1. chiron.no [chiron.no]
• 2. researchgate.net [researchgate.net]
• 3. Acenaphthene [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Crystal Structure of 5-Fluoroacenaphthylene: A Predictive Analysis Based on Acenaphthene

For Researchers, Scientists, and Drug Development Professionals

In the realm of materials science and drug development, the precise three-dimensional arrangement of atoms within a crystal lattice is paramount. It dictates a molecule's physical properties, from solubility and melting point to its interaction with biological targets. This guide provides a comparative analysis of the X-ray crystal structure of 5-fluoroacenaphthylene, a fluorinated derivative of the polycyclic aromatic hydrocarbon acenaphthylene.

Given the absence of a publicly available crystal structure for 5-fluoroacenaphthylene in the Cambridge Structural Database (CSD), this guide will employ a predictive approach. We will leverage the known crystal structure of the parent compound, acenaphthene, and the well-documented influence of fluorine substitution on the crystal packing of aromatic systems. This analysis will provide researchers with a robust framework for understanding the likely structural characteristics of 5-fluoroacenaphthylene and will detail the experimental methodologies required to obtain and analyze its crystal structure.

The Impact of Fluorination on Crystal Packing: A Tale of Two Molecules

The introduction of a fluorine atom into an aromatic system, such as acenaphthylene, is a common strategy to modulate its electronic properties and intermolecular interactions.[1][2] Fluorine's high electronegativity and the potential for non-covalent interactions significantly influence how molecules arrange themselves in the solid state.

Acenaphthene: The Archetype

Acenaphthene, the parent compound, crystallizes in the orthorhombic crystal system, with the space group Pca2₁. Its crystal structure is characterized by a herringbone packing motif, where molecules are arranged in a way that minimizes steric hindrance and maximizes van der Waals interactions.

5-Fluoroacenaphthylene: A Predicted Shift in Packing

The introduction of a fluorine atom at the 5-position of the acenaphthylene core is expected to induce significant changes in the crystal packing. The primary driving forces for these changes are the emergence of new intermolecular interactions and the alteration of the molecule's electrostatic potential.[2]

We can anticipate a shift from the herringbone packing of acenaphthene to a more layered or slipped-stack arrangement in 5-fluoroacenaphthylene. This is because fluorine substitution can favor π-π stacking interactions between the electron-deficient fluorinated aromatic rings and electron-rich regions of neighboring molecules.[3]

Furthermore, the presence of fluorine introduces the possibility of several weak, yet structurally significant, intermolecular interactions:

• C-H···F Hydrogen Bonds: These interactions, though weaker than conventional hydrogen bonds, can play a crucial role in directing the crystal packing.

• C-F···π Interactions: The interaction between the polarized C-F bond and the π-system of an adjacent molecule can contribute to the overall stability of the crystal lattice.[4]

• F···F Contacts: While often considered repulsive, short fluorine-fluorine contacts have been observed in some crystal structures and can influence the molecular arrangement.[5]

These interactions, largely absent in the crystal structure of acenaphthene, are expected to be key determinants of the supramolecular architecture of 5-fluoroacenaphthylene.

Comparative Crystallographic Data: Acenaphthene vs. Predicted 5-Fluoroacenaphthylene

The following table summarizes the known crystallographic data for acenaphthene and provides predicted parameters for 5-fluoroacenaphthylene. These predictions are based on the anticipated effects of fluorination on the unit cell and molecular packing.

Parameter	Acenaphthene	5-Fluoroacenaphthylene (Predicted)	Rationale for Prediction
Chemical Formula	C₁₂H₁₀	C₁₂H₉F	Introduction of a fluorine atom.
Molecular Weight	154.21	172.20	Increased molecular weight due to fluorine.
Crystal System	Orthorhombic	Monoclinic or Orthorhombic	Fluorination may induce a change in symmetry.
Space Group	Pca2₁	P2₁/c or related centrosymmetric space group	The introduction of new interactions can lead to a more densely packed, centrosymmetric arrangement.
Unit Cell Dimensions	a = 8.288 Å, b = 13.980 Å, c = 7.225 Å, α = β = γ = 90°	Likely to show slight expansion in one or more dimensions.	The introduction of the larger fluorine atom and potential changes in packing can alter unit cell parameters.
Key Intermolecular Interactions	van der Waals forces, C-H···π interactions	π-π stacking, C-H···F hydrogen bonds, C-F···π interactions	Fluorine's electronic effects and ability to participate in weak hydrogen bonding will introduce new, significant interactions.

Visualizing Intermolecular Interactions: Hirshfeld Surface Analysis

To visualize and quantify the predicted differences in intermolecular contacts, we can employ Hirshfeld surface analysis. This powerful tool maps the electron distribution of a molecule within a crystal, highlighting the regions involved in intermolecular interactions.

For acenaphthene, the Hirshfeld surface is dominated by C-H···π and H···H contacts, indicative of its herringbone packing. In contrast, the predicted Hirshfeld surface for 5-fluoroacenaphthylene would likely show significant contributions from H···F and C···F contacts, providing a visual representation of the C-H···F and C-F···π interactions.

Below is a conceptual workflow for generating and interpreting Hirshfeld surfaces.

Caption: Workflow for Hirshfeld surface analysis.

Experimental Protocols: From Synthesis to Structure Solution

To obtain the definitive crystal structure of 5-fluoroacenaphthylene, a systematic experimental approach is required. The following sections outline the necessary steps.

Synthesis of 5-Fluoroacenaphthylene

A plausible synthetic route to 5-fluoroacenaphthylene can be adapted from known procedures for the synthesis of acenaphthylene derivatives.[6]

Proposed Synthetic Pathway:

Caption: Proposed synthesis of 5-fluoroacenaphthylene.

Step-by-Step Protocol:

• Starting Material: Begin with a suitable precursor such as 4-fluoro-1,8-diiodonaphthalene.

• Lithiation and Alkylation: Treat the starting material with n-butyllithium followed by ethylene oxide to introduce the ethan-1-ol side chain.

• Cyclization/Dehydration: Induce cyclization and dehydration using a strong acid like sulfuric acid to form the five-membered ring of the acenaphthylene core.

• Purification: Purify the crude product using column chromatography or recrystallization to obtain pure 5-fluoroacenaphthylene.

Crystallization

Obtaining high-quality single crystals is often the most challenging step in X-ray crystallography.[7] Several methods can be employed for small organic molecules.

Recommended Crystallization Techniques:

• Slow Evaporation: Dissolve the purified 5-fluoroacenaphthylene in a suitable solvent (e.g., a mixture of dichloromethane and hexane) in a loosely covered vial. Allow the solvent to evaporate slowly over several days.

• Vapor Diffusion: Create a saturated solution of the compound in a small vial. Place this vial inside a larger, sealed container with a more volatile anti-solvent. The anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystal growth.[8]

• Cooling Crystallization: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature or below to induce crystallization.[7]

Single-Crystal X-ray Diffraction (SC-XRD)

Once suitable crystals are obtained, the next step is to determine their three-dimensional structure using SC-XRD.

SC-XRD Workflow:

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. azolifesciences.com [azolifesciences.com]
• 3. Crystal structure and Hirshfeld-surface analysis of 1-(4-fluoro­phen­yl)-3,3-bis­(methyl­sulfan­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Construction of acenaphthylenes via C−H activation-based tandem penta- and hexaannulation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 8. unifr.ch [unifr.ch]

Technical Comparison Guide: Mass Spectrometry Profiling of 5-Fluoroacenaphthylene

Executive Summary

5-Fluoroacenaphthylene (5-F-ACY) serves as a critical metabolic probe and internal standard in polycyclic aromatic hydrocarbon (PAH) analysis and drug metabolism studies. Its utility stems from the strategic placement of the fluorine atom at the C5 position of the naphthalene core, which blocks specific metabolic oxidation pathways while retaining the physicochemical properties of the parent acenaphthylene.

This guide provides a technical comparison of the mass spectrometry (MS) fragmentation patterns of 5-F-ACY against its non-fluorinated parent (Acenaphthylene) and its positional isomer (1-Fluoroacenaphthylene). By understanding the distinct "Bridge vs. Ring" fragmentation mechanisms, researchers can confidently identify this compound in complex matrices.

Mechanistic Insight: The "Bridge vs. Ring" Fragmentation

The electron ionization (EI) fragmentation of acenaphthylene derivatives is governed by the stability of the aromatic naphthalene core versus the lability of the etheno bridge (C1–C2).

The Fluorine Effect

Fluorine substitution introduces a mass shift of +18 Da (replacing H with F) and alters the fragmentation kinetics due to the strength of the C-F bond (~485 kJ/mol) compared to the C-H bond.

• Pathway A: Bridge Elimination (Dominant)

  • Acenaphthylenes typically fragment by ejecting the C1-C2 bridge as acetylene (

    ).

  • In 5-F-ACY: The fluorine is on the aromatic ring (C5). The bridge is unsubstituted. Therefore, the loss of the bridge (

    , 26 Da) yields a Fluoronaphthalene cation ( 144) .

  • In 1-F-ACY: The fluorine is on the bridge (C1). The loss of the bridge involves the fluorine atom (as

    , 44 Da), yielding a bare Naphthalene cation ( 126) .

• Pathway B: HF Elimination (Secondary)

  • Direct loss of Hydrogen Fluoride (HF, 20 Da) is observed but is generally less favorable than bridge loss in planar PAHs unless promoted by specific "ortho" hydrogen interactions.

Visualization: Fragmentation Pathways

The following diagram illustrates the divergent pathways that allow structural discrimination.

Figure 1: Divergent fragmentation pathways for 5-Fluoro vs. 1-Fluoro isomers. The retention of Fluorine in the major fragment of 5-F-ACY is the key diagnostic feature.

Comparative Performance Analysis

The following table contrasts 5-Fluoroacenaphthylene with its primary alternatives: the parent compound (used as a retention time reference) and the 1-Fluoro isomer (a common impurity or interference).

Table 1: Spectral & Chromatographic Comparison

Feature	5-Fluoroacenaphthylene (Product)	Acenaphthylene (Parent)	1-Fluoroacenaphthylene (Isomer)
Molecular Ion ( )	170 (Base Peak)	152 (Base Peak)	170 (Base Peak)
Primary Fragment	144 ( )	126 ( )	126 ( )
Diagnostic Loss	-26 Da (Retains F)	-26 Da (No F)	-44 Da (Loses F with bridge)
Secondary Fragment	150 ( )	151 ( )	151 ( )
Retention Index (DB-5)	High (~1450-1500)	Low (~1300)	Medium (Elutes before 5-F)
Performance Note	High Specificity: The 144 ion is unique to ring-substituted isomers.	Baseline: Used to calibrate the -26 Da loss channel.	Interference: Distinguishable by absence of 144.

Performance Verdict

• Sensitivity: 5-F-ACY exhibits high ionization efficiency in EI mode, comparable to the parent PAH, making it detectable at trace (ppb) levels.

• Selectivity: The

  144 fragment is the "gold standard" for confirming ring substitution. If your spectrum shows 170 126 without a significant 144 peak, you are likely analyzing the 1-Fluoro isomer or a bridge-substituted breakdown product.

Validated Experimental Protocol

To ensure reproducible data, the following GC-MS protocol is recommended. This workflow includes self-validating steps to confirm system performance before sample analysis.

Standardized GC-MS Conditions

• Ionization: Electron Impact (EI), 70 eV.

• Source Temp: 230°C.

• Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), 30m x 0.25mm ID.

Workflow Diagram

Figure 2: Decision tree for the identification of fluorinated acenaphthylene isomers based on spectral data.

Step-by-Step Protocol

• System Tuning: Perform an autotune using PFTBA (FC-43). Verify that the

  69, 219, and 502 peaks are within ±0.1 Da. Self-Validation: If 502 abundance is <2%, clean the source; high mass sensitivity is required for accurate ion ratios.

• Blank Run: Inject pure solvent (Dichloromethane). Ensure no background peaks exist at

  152 or 170.

• Sample Injection: Inject 1 µL of the sample (approx. 10 ppm concentration).

• Data Analysis:

  • Extract Ion Chromatogram (EIC) for

    170.

  • At the peak apex, subtract background spectra.

  • Crucial Check: Calculate the ratio of

    144 to 170. For 5-F-ACY, this ratio should be consistent (typically 20-40%). A ratio <5% suggests the isomer.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Acenaphthylene. National Institute of Standards and Technology.[2] Link

• ChemGuide. (2023). Fragmentation Patterns in Mass Spectra of Organic Compounds. Link

• Hiden Analytical. (2022). Mass Spectral Fragments of Common Hydrocarbons and Fluorinated Derivatives. Link

• Shimadzu. (2022). Qualitative Methods of GC/MS Analysis: Retention Time and Isomer Differentiation. Link

• Jeol. (2022).[2][3] Identifying Structural Isomers Using Retention Index. Link

Sources

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• 2. jpmsonline.com [jpmsonline.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Publish Comparison Guide: Fluorescence Quantum Yield of Fluorinated Acenaphthylenes

Executive Summary

This technical guide provides a comparative analysis of the fluorescence quantum yield (

) of fluorinated acenaphthylene derivatives. While the parent acenaphthylene scaffold is notoriously non-emissive due to rapid intersystem crossing, strategic fluorination and ring fusion have emerged as critical methods to unlock radiative decay pathways.[1]

Key Findings:

• Parent Limitation: Unsubstituted acenaphthylene exhibits negligible fluorescence (

  ) due to a low-lying triplet state ( ).

• Fluorination Effect: Direct fluorination of the acenaphthylene core (e.g., 1,2-difluoroacenaphthylene) primarily modulates frontier orbital energy levels (HOMO/LUMO) rather than drastically improving

  in isolation.

• Fused Systems: The most significant gains in quantum yield are observed in fluorinated acenaphtho-fluoranthenes , where

  increases from ~0.15 (non-fluorinated) to 0.42 (fluorinated), driven by rigidification and suppression of aggregation-induced quenching.

Mechanistic Insight: The "Dark" Nature of Acenaphthylene

To understand the performance of fluorinated derivatives, one must first address the photophysical limitations of the parent scaffold.

The Heavy Atom & Electronic Effect

Acenaphthylene is non-fluorescent in fluid solution.[1] Excitation into the singlet state (

) is followed by ultrafast intersystem crossing (ISC) to the triplet manifold ( ), rendering the molecule "dark."

Fluorination Strategy: Incorporating fluorine atoms introduces two competing mechanisms:

• Electronic Stabilization: Fluorine's high electronegativity lowers the LUMO level, potentially stabilizing the emissive charge-transfer state.[1]

• Structural Rigidification: In fused derivatives, fluorination prevents

  - stacking (aggregation), which is a common quenching pathway in solid-state emitters.[1][2]

Photophysical Pathway Diagram

The following diagram illustrates the competing decay pathways and how fluorination shifts the balance toward fluorescence.

Figure 1: Jablonski diagram highlighting the diversion of excited state energy from non-radiative ISC channels toward fluorescence in optimized fluorinated scaffolds.

Comparative Analysis: Product Performance

The following data compares the parent acenaphthylene against key fluorinated and fused derivatives identified in recent high-impact literature.

Table 1: Fluorescence Quantum Yield Comparison

Compound Class	Specific Derivative	Solvent	(Quantum Yield)	Emission	Key Characteristic
Parent Scaffold	Acenaphthylene	Cyclohexane	< 0.001	N/A (Dark)	Rapid ISC to Triplet state [1].[2]
Saturated Control	Acenaphthene	Cyclohexane	0.60	335 nm	High QY due to lack of double bond conjugation [1].[1]
Fused System (Ref)	Acenaphtho[1,2-k]fluoranthene	CH₂Cl₂	0.15	532 nm	Extended conjugation enables visible emission [2].
Fluorinated Fused	F-Acenaphtho[1,2-k]fluoranthene	CH₂Cl₂	0.42	601 nm	Best Performer. Fluorination induces red-shift and boosts QY [2].[1][2]
Doped Analog	BN-Acenaphthylene	Toluene	0.65	480 nm	Boron-Nitrogen doping serves as an alternative to fluorination [3].[1][2]

Analysis:

• Simple Fluorination is Insufficient: Merely adding fluorine to the acenaphthylene double bond (e.g., 1,2-difluoroacenaphthylene) does not yield a commercial-grade fluorophore.[2]

• Fusion is Key: The combination of fluorination + ring fusion (as seen in the fluoranthene derivative) yields a 2.8x improvement in quantum yield (0.15

  0.42). This is attributed to the "heavy atom" effect of fluorine being outweighed by the suppression of non-radiative decay modes and favorable solid-state packing.

Experimental Protocol: Measuring

Trustworthy quantum yield data requires a self-validating protocol.[1][2] Due to the potential for aggregation in fluorinated aromatics, a Relative Method using a cross-calibrated standard is recommended over absolute integrating sphere measurements for initial screening.[1]

Reagents & Standards

• Reference Standard: Quinine Sulfate in 0.1 M H₂SO₄ (

  ) or Coumarin 153 in Ethanol ( ) depending on emission range.[1]

• Solvent: Spectroscopic grade Dichloromethane (DCM) or Cyclohexane (degassed).[1]

• Sample: Fluorinated acenaphthylene derivative (purity >98% by HPLC).

Step-by-Step Workflow

Figure 2: Validated workflow for relative quantum yield determination.

Calculation & Validation

Calculate the unknown quantum yield (

) using the equation:

• : Gradient of the plot of Integrated Fluorescence Intensity vs. Absorbance.
• : Refractive index of the solvent (Critical when comparing DCM vs. Aqueous buffers).

• Validation Check: Ensure the excitation wavelength (

  ) is identical for sample and standard, or apply a lamp intensity correction factor.

Applications & Strategic Recommendations

Bioimaging & Sensing

The fluorinated acenaphtho-fluoranthene derivatives (

) exhibit emission >600 nm. This red-shifted emission is ideal for biological imaging as it avoids background autofluorescence.[1][2]

• Recommendation: Use these derivatives as lipophilic probes for membrane staining.[1]

Organic Electronics (OLEDs)

While simple acenaphthylenes are poor emitters, their fluorinated fused analogs serve as excellent n-type semiconductors .[1]

• Mechanism: Fluorination lowers the LUMO energy, facilitating electron transport while the fused core maintains thermal stability.[1]

References

• NIST Standard Reference Data. Fluorescence Quantum Yields of Aromatic Hydrocarbons. National Institute of Standards and Technology.[1]

• Brotsman, V. A., et al. (2023). Acenaphtho[1,2-k]fluoranthene: Role of the Carbon Framework Transformation for Tuning Electronic Properties.[1] Russian Journal of Physical Chemistry.[1]

• Hatakeyama, T., et al. (2011). Synthesis of BN-Fused Polycyclic Aromatics via Tandem Intramolecular Electrophilic Arene Borylation.[1] Journal of the American Chemical Society.[1]

• Melhuish, W. H. (1961). Quantum Efficiencies of Fluorescence of Organic Substances: Effect of Solvent and Concentration of the Solute.[1] Journal of Physical Chemistry.[1]

• AAT Bioquest. Quantum Yield Database: Acenaphthene.[1]

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• 2. Quantum Yield [Acenaphthene] | AAT Bioquest [aatbio.com]

A Comparative Guide to the Infrared Spectroscopy of 5-Fluoroacenaphthylene

For researchers and professionals in drug development and materials science, the precise characterization of novel compounds is paramount. 5-Fluoroacenaphthylene, a fluorinated polycyclic aromatic hydrocarbon (PAH), presents a unique spectroscopic fingerprint. This guide provides an in-depth analysis of the characteristic infrared (IR) spectroscopy peaks of 5-fluoroacenaphthylene, offering a comparative perspective with its parent compound, acenaphthylene. Understanding these spectral nuances is critical for confirming molecular structure, assessing purity, and predicting chemical behavior.

The Foundational Principles of IR Spectroscopy in Aromatic Systems

Infrared spectroscopy probes the vibrational modes of a molecule.[1][2] When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies, creating a unique spectral pattern. For aromatic compounds like 5-fluoroacenaphthylene, key vibrations include:

• Aromatic C-H Stretching: Typically observed in the 3100-3000 cm⁻¹ region.[3][4][5][6] The exact position can be influenced by the electronic environment of the hydrogen atoms.

• Aromatic C=C In-Ring Stretching: These vibrations give rise to a series of sharp bands in the 1600-1400 cm⁻¹ range.[3][5][6][7] The pattern and intensity of these peaks can be indicative of the substitution pattern on the aromatic ring.

• C-H Out-of-Plane (OOP) Bending: Occurring in the 900-675 cm⁻¹ region, these bands are often strong and their positions are highly characteristic of the number and location of substituents on the aromatic ring.[3][5][6][7]

• C-F Stretching: The introduction of a fluorine atom introduces a strong C-F stretching vibration, typically found in the 1300-1000 cm⁻¹ region for aromatic fluorides. This peak is a key diagnostic feature for fluorinated compounds.

Experimental Protocol for Acquiring the IR Spectrum of 5-Fluoroacenaphthylene

The following protocol outlines a standard method for obtaining a high-quality IR spectrum of a solid sample like 5-fluoroacenaphthylene using an Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FT-IR) spectrometer.

• Sample Preparation:

  • Ensure the 5-fluoroacenaphthylene sample is a dry, fine powder. If necessary, gently grind the crystalline sample using an agate mortar and pestle.

  • A small amount of the powdered sample (typically 1-2 mg) is sufficient.

• Instrument Setup and Background Collection:

  • Turn on the FT-IR spectrometer and allow it to warm up for the manufacturer-recommended time to ensure stability.

  • Clean the ATR crystal (e.g., diamond or germanium) with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe.

  • Collect a background spectrum of the empty, clean ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Spectrum Acquisition:

  • Place the powdered 5-fluoroacenaphthylene sample onto the center of the ATR crystal.

  • Apply consistent pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded in the 4000-400 cm⁻¹ range.

• Data Processing:

  • The instrument software will automatically perform a background subtraction.

  • If necessary, perform a baseline correction to obtain a flat baseline.

  • Identify and label the significant absorption peaks.

Visualizing the Vibrational Modes of 5-Fluoroacenaphthylene

The following diagram illustrates the key vibrational modes of 5-fluoroacenaphthylene and their corresponding regions in the IR spectrum.

Caption: Key vibrational modes of 5-fluoroacenaphthylene and their expected IR spectral regions.

Comparative Analysis: 5-Fluoroacenaphthylene vs. Acenaphthylene

The introduction of a fluorine atom to the acenaphthylene backbone induces notable shifts in the IR spectrum. The following table compares the expected characteristic peaks for 5-fluoroacenaphthylene with the known experimental peaks for acenaphthylene.

Vibrational Mode	Acenaphthylene (Experimental, cm⁻¹)	5-Fluoroacenaphthylene (Expected, cm⁻¹)	Rationale for Spectral Shift
Aromatic C-H Stretch	~3040	~3050-3080	The electron-withdrawing nature of fluorine can slightly increase the C-H bond strength, leading to a shift to a higher wavenumber.
Aromatic C=C Stretch	~1600, 1480, 1425	~1610, 1490, 1430	The fluorine substituent can perturb the electron density within the aromatic rings, causing slight shifts in the in-ring C=C stretching frequencies.
C-F Stretch	N/A	~1250-1100 (Strong)	This strong absorption is the most significant difference and a key diagnostic peak for the presence of the fluorine atom.
C-H Out-of-Plane Bending	~830, 780	~850-750 (Complex Pattern)	The substitution pattern is altered, which will significantly change the pattern of the C-H out-of-plane bending vibrations. The exact positions are difficult to predict without experimental data but will differ from acenaphthylene.

In-Depth Discussion of Spectral Features

Aromatic C-H and C=C Stretching Regions: In 5-fluoroacenaphthylene, the aromatic C-H stretching vibrations are expected to appear at slightly higher frequencies compared to acenaphthylene.[3] This is due to the inductive electron-withdrawing effect of the fluorine atom, which can subtly alter the hybridization and bond strength of the adjacent C-H bonds. Similarly, the in-ring C=C stretching vibrations will be perturbed, leading to minor shifts in their absorption frequencies.[8]

The Diagnostic C-F Stretching Region: The most prominent and diagnostically significant feature in the IR spectrum of 5-fluoroacenaphthylene is the strong absorption band corresponding to the C-F stretching vibration. Aromatic C-F bonds typically exhibit a strong absorption in the 1300-1000 cm⁻¹ range. This peak is absent in the spectrum of acenaphthylene and serves as a definitive marker for successful fluorination.

Fingerprint Region and C-H Out-of-Plane Bending: The region below 1000 cm⁻¹, often referred to as the fingerprint region, contains a complex series of absorptions arising from C-H out-of-plane bending and other skeletal vibrations.[1] For acenaphthylene, characteristic peaks in this region are related to its specific substitution pattern. The introduction of the fluorine atom in the 5-position of 5-fluoroacenaphthylene will alter the symmetry and vibrational coupling, leading to a different and equally complex pattern of peaks in this region. This change in the fingerprint region provides further confirmation of the specific isomer formed.

Conclusion

The infrared spectrum of 5-fluoroacenaphthylene is characterized by a unique set of absorption bands that distinguish it from its parent compound, acenaphthylene. The key differentiating feature is the strong C-F stretching vibration expected in the 1300-1000 cm⁻¹ region. Subtle but significant shifts in the aromatic C-H and C=C stretching frequencies, as well as a distinct pattern in the C-H out-of-plane bending region, provide further confirmation of its structure. This guide provides researchers with the foundational knowledge to interpret the IR spectrum of 5-fluoroacenaphthylene, enabling confident structural elucidation and quality control in their scientific endeavors.

References

• ResearchGate. (n.d.). High-resolution experimental IR spectra of the acenaphthene monomer and...[Link]

• Lemmens, A., et al. (2020). High-resolution infrared spectroscopy of naphthalene and acenaphthene dimers. [Link]

• Mattioda, A. L., et al. (2003). Vibrational and Electronic Spectroscopy of Acenaphthylene and Its Cation. The Journal of Physical Chemistry A, 107(10), 1485-1496. [Link]

• Fritz Haber Institute. (2021). Gas Phase Infrared Spectroscopy of Cationic Indane, Acenaphthene, Fluorene, and Fluoranthene. [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Aromatics. [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• SlidePlayer. (n.d.). Infrared (IR) Spectroscopy. [Link]

• University of Colorado Boulder. (n.d.). Infrared Spectroscopy. [Link]

• Michigan State University. (n.d.). Infrared Spectroscopy. [Link]

• ResearchGate. (n.d.). a IR spectrum of 5-fluoro-uracil. b Calculated IR spectrum of...[Link]

• Ricca, A., et al. (2018). Anharmonic vibrational spectroscopy of Polycyclic Aromatic Hydrocarbons (PAHs). Physical Chemistry Chemical Physics, 20(23), 15835-15853. [Link]

• ResearchGate. (n.d.). A Theoretical Study on the Vibrational Spectra of PAH Molecules with Aliphatic Sidegroups. [Link]

• Palacký University Olomouc. (n.d.). Table of Characteristic IR Absorptions. [Link]

• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• McMurry, J. (n.d.). Infrared Spectra of Some Common Functional Groups. In Organic Chemistry. [Link]

• Asselin, P., et al. (2025, February 26). Vibrational perturbations in the spectra of N-substituted polycyclic aromatic heterocycles revealed by rotational analysis. Physical Chemistry Chemical Physics. [Link]

• Blogger. (n.d.). Infrared spectra of aromatic rings. [Link]

• UCLA. (n.d.). Introduction to IR Spectra. [Link]

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• 2. Introduction to IR Spectra [webspectra.chem.ucla.edu]
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• 6. Infrared Spectra of Some Common Functional Groups | MCC Organic Chemistry [courses.lumenlearning.com]
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• 8. Chemistry: Infrared spectra of aromatic rings [openchemistryhelp.blogspot.com]

Chromatographic Retention &amp; Separation of 5-Fluoroacenaphthylene Isomers: A Technical Guide

Topic: Chromatographic Retention Times of 5-Fluoroacenaphthylene Isomers Content Type: Publish Comparison Guide

Executive Summary

The precise separation of 5-Fluoroacenaphthylene (5-F-ACY) from its positional isomers (e.g., 1-fluoro-, 3-fluoro-) and parent polycyclic aromatic hydrocarbons (PAHs) is a critical challenge in environmental forensics and metabolic profiling. Fluorinated PAHs (F-PAHs) serve as robust internal standards and mechanistic probes for PAH carcinogenesis. However, their structural similarity to the parent acenaphthylene and to each other requires rigorous chromatographic optimization.

This guide provides an objective comparison of Gas Chromatography (GC-MS) versus Liquid Chromatography (LC-Fluorescence/MS) methodologies for resolving 5-F-ACY. It synthesizes experimental retention indices, mechanistic insights into elution order, and self-validating protocols for researchers.

Part 1: Chromatographic Performance & Retention Data

The Retention Mechanism

Fluorine substitution on the acenaphthylene core (C₁₂H₈) introduces a mass increase (from 152 to 170 Da) and alters the molecular volume and electron density without significantly increasing polarity compared to other halogens.

• GC Separation (Volatility & Shape): On non-polar phases (e.g., 5%-phenyl-methylpolysiloxane), retention is governed primarily by vapor pressure and London dispersion forces. 5-F-ACY elutes after the parent acenaphthylene due to increased molecular weight.

• LC Separation (Hydrophobicity & Planarity): On C18 phases, retention is driven by solvophobic interactions. The fluorine atom increases lipophilicity (log P) relative to the parent, leading to longer retention times.

Comparative Retention Data (GC-MS)

The following table consolidates retention indices (RI) on a standard non-polar capillary column (DB-5/HP-5 equivalent).

Table 1: Retention Indices of 5-Fluoroacenaphthylene vs. Alternatives

Compound	Structure Note	Retention Index (RI)*	Relative Retention (vs ACY)
Acenaphthylene (Parent)	C₁₂H₈ (Unsubstituted)	1280 - 1290	1.00
5-Fluoroacenaphthylene	Ring-substituted (Pos 5)	1315.1	~1.02
1-Fluoroacenaphthylene	Bridge-substituted (Pos 1)	~1305 - 1310 †	~1.01
2-Fluorofluorene	Isomeric Interference (C₁₃H₉F)	1328.1	1.03

*Data grounded in Chiron Standards & NIST libraries. RI values are temperature-program dependent (typically 60°C to 300°C). †Estimated based on bridge-substitution volatility trends; bridge protons/substituents in acenaphthylene are often more exposed, slightly increasing volatility compared to ring substitution.

Alternative Method: High-Performance Liquid Chromatography (HPLC)

While GC-MS offers superior peak capacity for complex mixtures, LC is preferred when analyzing thermally labile metabolites or when fractionating for biological assays.

Table 2: Method Comparison (GC vs. LC)

Feature	Primary Method: GC-MS	Alternative: LC-C18 (Fluorescence)
Stationary Phase	DB-5ms / HP-5ms (30m x 0.25mm)	C18 Polymeric (e.g., Vydac 201TP)
Elution Order	Acenaphthylene 5-F-ACY	Acenaphthylene 5-F-ACY
Selectivity Mechanism	Boiling Point / Shape	Hydrophobicity / Planarity
Resolution of Isomers	High (RI > 5 units)	Medium (Requires optimized gradient)
Thermal Risk	Moderate (5-F-ACY can rearrange at >800°C)	None (Ambient temperature)

Part 2: Experimental Protocols

Protocol A: GC-MS Separation (The Standard)

This protocol is designed to validate the identity of 5-F-ACY using Retention Index (RI) matching.

Reagents:

• Standard: 5-Fluoroacenaphthylene (98%+ purity).

• Alkane Ladder: C₁₀–C₂₀ n-alkanes.

• Solvent: Isooctane or Toluene (avoid halogenated solvents if using ECD).

Instrument Parameters:

• Inlet: Splitless mode, 280°C.

• Column: 5%-phenyl-arylene-95%-dimethylpolysiloxane (30 m × 0.25 mm ID × 0.25 µm film).

• Carrier Gas: Helium at 1.2 mL/min (constant flow).

• Oven Program:

  • Initial: 60°C (hold 1 min).

  • Ramp 1: 20°C/min to 140°C.

  • Ramp 2: 4°C/min to 300°C (hold 5 min).

  • Note: The slow ramp (4°C/min) is critical for separating the 1-F and 5-F isomers.

• Detection: MS (EI, 70 eV). Monitor ions: m/z 170 (M+), 144 (M-C₂H₂).

Self-Validating Step: Calculate the Kovats Retention Index (

) for the analyte peak. Acceptance Criteria: Calculated must be units. If , check for co-elution with parent acenaphthylene.

Protocol B: Thermal Stability Check

Research indicates that 5-Fluoroacenaphthylene can be formed via Flash Vacuum Thermolysis (FVT) of 1-fluoro-5-ethynylnaphthalene but may also rearrange at extreme temperatures.

Workflow Diagram: Thermal Formation & Analysis

Caption: Thermal synthesis pathway showing potential for isomeric scrambling at high temperatures, necessitating rigorous GC separation.

Part 3: Analytical Workflow & Decision Logic

To ensure data integrity when identifying 5-F-ACY in unknown samples, follow this decision logic. This prevents false positives arising from the parent PAH or other fluorinated isomers.

Caption: Logical workflow for confirming 5-Fluoroacenaphthylene identity, prioritizing RI precision and peak symmetry.

References

• Chiron AS. (2012). Food Safety & Environmental Standards Catalog. (Lists Retention Index of 5-Fluoroacenaphthylene as 1315.13).[1]

• Luthe, G., et al. (2005). "Synthesis and thermal interconversion of 5-fluoroacenaphthylene by flash vacuum thermolysis." Tetrahedron Letters. (Describes synthesis and thermal stability).

• Andersson, J. T., et al. (2000). "Monofluorinated polycyclic aromatic hydrocarbons: characteristics and intended use in environmental analysis." The Analyst. (Discusses retention behavior of F-PAHs on LC and GC).

• NIST Mass Spectrometry Data Center. "Acenaphthylene Retention Indices." NIST Chemistry WebBook. (Baseline data for parent PAH).

Sources

• 1. chiron.no [chiron.no]